Cetaben

• CAS: 55986-43-1

Core Science & Biosynthesis

Cetaben's Core Mechanism in Lipid Regulation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetaben, also known as sodium p-(hexadecylamino)benzoate, has demonstrated notable antiatherosclerotic properties. This technical guide delves into the core mechanism of action of cetaben in lipid metabolism, focusing on its well-documented role as an inhibitor of Acyl-CoA:cholesterol acyltransferase (ACAT). This inhibition directly impacts cholesterol esterification, a critical process in the development of atherosclerotic plaques. Understanding this mechanism is paramount for researchers and professionals involved in the development of novel lipid-lowering and anti-atherosclerotic therapies.

Core Mechanism of Action: Inhibition of ACAT

The primary mechanism through which cetaben exerts its effects on lipid metabolism is the inhibition of the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT). ACAT is responsible for the intracellular esterification of cholesterol, converting free cholesterol into cholesteryl esters. These esters are then stored in lipid droplets within cells, including macrophages in the arterial wall. An accumulation of these lipid-laden macrophages, known as foam cells, is a hallmark of atherosclerosis.

By inhibiting ACAT, cetaben effectively reduces the formation of cholesteryl esters. This leads to a decrease in the storage of cholesterol within the arterial walls, thereby mitigating the development of atherosclerotic lesions. In vitro studies have confirmed this inhibitory effect, demonstrating that cetaben sodium effectively inhibits the esterification of cholesterol catalyzed by a crude preparation of ACAT isolated from cholesterol-fed rabbit aortae, with an inhibition constant (Ki) of 7.4 x 10⁻⁵ M[1].

This direct action on the aortic wall suggests that cetaben's antiatherosclerotic activity is not solely dependent on its systemic lipid-lowering effects but also involves a localized vascular mechanism[1].

Quantitative Data from In Vivo Studies

An in vivo study conducted on hypercholesterolemic rabbits provides quantitative evidence of cetaben's efficacy. The administration of cetaben sodium resulted in significant reductions in both plasma cholesterol and the accumulation of sterols in the aorta.

Treatment Group	Dosage	Change in Plasma Cholesterol	Change in Aortic Sterol Content	Aortic Sterol Composition
Cetaben Sodium	113 mg/kg/day	Decreased	Decreased	Reduction in esterified sterol
Cetaben Sodium	27 mg/kg/day	No significant change	Decreased deposition	Not specified

Table 1: Summary of the effects of Cetaben Sodium in hypercholesterolemic rabbits. Data extracted from a study on the antiatherogenic activity of cetaben sodium.[1]

Key Experimental Protocols

In Vitro ACAT Inhibition Assay

The following protocol outlines the methodology used to determine the in vitro inhibitory effect of cetaben on ACAT activity in rabbit aortae.

1. Preparation of Aortic Microsomes:

• Aortae are excised from cholesterol-fed rabbits.
• The tissue is homogenized in a suitable buffer (e.g., sucrose (B13894) solution).
• The homogenate is subjected to differential centrifugation to isolate the microsomal fraction, which contains the ACAT enzyme.

2. ACAT Activity Assay:

• The microsomal preparation is incubated with a reaction mixture containing:
• A cholesterol substrate (e.g., [¹⁴C]cholesterol).
• A fatty acyl-CoA substrate (e.g., oleoyl-CoA).
• A buffer to maintain optimal pH.
• Varying concentrations of cetaben sodium or a vehicle control.
• The reaction is allowed to proceed for a defined period at a controlled temperature.

3. Quantification of Cholesteryl Esters:

• The reaction is terminated, and the lipids are extracted.
• The cholesteryl esters are separated from free cholesterol using thin-layer chromatography (TLC).
• The amount of radiolabeled cholesteryl ester formed is quantified using liquid scintillation counting.

4. Data Analysis:

• The rate of cholesteryl ester formation is calculated for each cetaben concentration.
• The inhibition constant (Ki) is determined by analyzing the enzyme kinetics, for example, using a Lineweaver-Burk plot.

Visualizations

Caption: Cetaben inhibits the ACAT enzyme, reducing cholesteryl ester formation and foam cell development.

Caption: Experimental workflow for the in vitro ACAT inhibition assay.

References

• 1. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Properties of Cetaben Sodium: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cetaben sodium, also known as sodium p-(hexadecylamino)benzoate, is a hypolipidemic agent with demonstrated anti-atherosclerotic properties in preclinical models.[1] Its primary mechanism of action involves the inhibition of the enzyme fatty acyl-CoA:cholesterol acyltransferase (ACAT), a key player in cellular cholesterol esterification and storage. This technical guide provides a comprehensive overview of the known pharmacological properties of Cetaben sodium, including its mechanism of action, pharmacodynamics, and available preclinical data. Due to the limited publicly available information on the pharmacokinetics and clinical development of Cetaben sodium, this paper also contextualizes its properties within the broader class of ACAT inhibitors. All quantitative data is summarized in structured tables, and detailed experimental protocols from cited preclinical studies are provided. Furthermore, key signaling pathways and experimental workflows are visualized using DOT language diagrams to facilitate a deeper understanding of its pharmacological profile.

Introduction

Atherosclerosis, a chronic inflammatory disease characterized by the buildup of lipids and fibrous elements in the inner lining of arteries, remains a leading cause of cardiovascular disease worldwide. A central process in the development of atherosclerosis is the accumulation of cholesteryl esters within macrophages in the arterial wall, leading to the formation of foam cells. The enzyme acyl-CoA:cholesterol acyltransferase (ACAT) plays a crucial role in this process by catalyzing the esterification of intracellular free cholesterol into cholesteryl esters for storage in lipid droplets.[2][3] Inhibition of ACAT has therefore been a significant area of research for the development of anti-atherosclerotic drugs.

Cetaben sodium has been identified as an inhibitor of ACAT and has shown potential in reducing the development of atherosclerotic lesions in animal models.[4] This document serves as a technical resource for researchers and drug development professionals, consolidating the available scientific information on the pharmacological properties of Cetaben sodium.

Mechanism of Action

The primary mechanism of action of Cetaben sodium is the inhibition of fatty acyl-CoA:cholesterol acyltransferase (ACAT).[4] ACAT is an intracellular enzyme that catalyzes the formation of cholesteryl esters from cholesterol and long-chain fatty acyl-CoA. This process is crucial for the storage of excess cholesterol within cells. In the context of atherosclerosis, ACAT1 is the predominant isoform in macrophages, and its activity contributes to the transformation of macrophages into foam cells.

By inhibiting ACAT, Cetaben sodium is proposed to reduce the accumulation of cholesteryl esters in the arterial wall. This inhibition leads to an increase in intracellular free cholesterol, which can have several downstream effects, including the stimulation of cholesterol efflux from macrophages to HDL particles, a key step in reverse cholesterol transport.

Signaling Pathway of ACAT Inhibition

The following diagram illustrates the proposed signaling pathway affected by Cetaben sodium through the inhibition of ACAT.

Proposed mechanism of Cetaben sodium via ACAT inhibition.

Pharmacodynamics

The pharmacodynamic effects of Cetaben sodium are primarily related to its anti-atherosclerotic and hypolipidemic activities observed in preclinical studies.

Anti-Atherosclerotic Effects

In a study using hypercholesterolemic rabbits, Cetaben sodium demonstrated a reduction in the development of atherosclerotic lesions. The effects were observed at different dosages, indicating a dose-dependent response.

Effects on Lipid Metabolism

Cetaben sodium has been shown to influence lipid profiles in animal models. Its inhibitory action on ACAT is directly linked to a reduction in the esterification of cholesterol in the aorta.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data available for Cetaben sodium from preclinical studies.

Table 1: In Vitro ACAT Inhibition by Cetaben Sodium

Parameter	Value	Source
Inhibition Constant (Ki)	7.4 x 10-5 M	[2]

Table 2: In Vivo Efficacy of Cetaben Sodium in Hypercholesterolemic Rabbits

Dosage	Effect on Plasma Cholesterol	Effect on Aortic Sterol Deposition	Effect on Atherosclerotic Lesions	Source
27 mg/kg/day	No significant effect	Decreased	Decreased development in the abdominal aorta	[2]
113 mg/kg/day	Decreased	Decreased	Appeared to decrease the incidence of gross lesions	[2]

Pharmacokinetics (ADME)

Detailed information regarding the Absorption, Distribution, Metabolism, and Excretion (ADME) of Cetaben sodium is not extensively available in the public domain. As a p-aminobenzoic acid derivative with a long alkyl chain, it can be hypothesized that its absorption might be influenced by its lipophilicity. Further studies would be required to elucidate its pharmacokinetic profile.

Preclinical Studies

The primary evidence for the pharmacological activity of Cetaben sodium comes from a key preclinical study conducted in rabbits.

Experimental Protocol: Anti-atherosclerotic Activity in Rabbits

• Animal Model: Male New Zealand White rabbits.

• Diet: Fed a hypercholesterolemic diet (2% cholesterol).

• Induction of Atherosclerosis: Aortic de-endothelialization was performed using a balloon catheter to induce lesion formation.

• Drug Administration: Cetaben sodium was administered orally at doses of 27 mg/kg/day and 113 mg/kg/day.

• Parameters Measured:

  • Plasma cholesterol levels.

  • Aortic total and esterified sterol content.

  • Gross and microscopic examination of atherosclerotic lesions in the aorta.

• In Vitro Assay:

  • A crude preparation of fatty acyl CoA:cholesterol acyl transferase was isolated from the aortas of cholesterol-fed rabbits.

  • The inhibitory activity of Cetaben sodium on the esterification of cholesterol was measured to determine the inhibition constant (Ki).

Experimental Workflow

The following diagram outlines the workflow of the key preclinical study investigating the anti-atherosclerotic effects of Cetaben sodium.

Workflow of the preclinical rabbit study.

Clinical Trials

To date, there is no publicly available data from clinical trials investigating the safety and efficacy of Cetaben sodium in humans. The development of ACAT inhibitors for atherosclerosis has faced challenges, with several candidates failing to demonstrate significant clinical benefit in human trials, which may have influenced the clinical development trajectory of Cetaben sodium.

Conclusion and Future Directions

Cetaben sodium is a potent inhibitor of ACAT with demonstrated anti-atherosclerotic effects in a preclinical rabbit model. Its ability to reduce cholesterol esterification in the aorta provides a clear mechanistic basis for its observed efficacy. However, a significant gap in knowledge exists regarding its pharmacokinetic properties, long-term safety, and efficacy in humans.

Future research should focus on:

• Comprehensive pharmacokinetic profiling (ADME) of Cetaben sodium.

• In-depth studies to elucidate its effects on various signaling pathways beyond ACAT inhibition.

• Toxicology and safety pharmacology studies to assess its potential for clinical development.

• Well-designed clinical trials to evaluate its safety and efficacy in patients with atherosclerosis, should the preclinical data warrant further investigation.

The information presented in this whitepaper provides a foundational understanding of the pharmacological properties of Cetaben sodium, highlighting both its potential as an anti-atherosclerotic agent and the critical need for further research to fully characterize its therapeutic utility.

References

• 1. Cetaben sodium, an antiatherosclerotic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acyl-Coenzyme A: Cholesterol Acyltransferase (ACAT) in Cholesterol Metabolism: From Its Discovery to Clinical Trials and the Genomics Era - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ACAT inhibition reduces the progression of pre-existing, advanced atherosclerotic mouse lesions without plaque or systemic toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Potential antiatherosclerotic agents. 4. [(Functionalized-alkyl)amino]benzoic acid analogues of cetaben - PubMed [pubmed.ncbi.nlm.nih.gov]

Initial Studies on Cetaben for Atherosclerosis Treatment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atherosclerosis, a chronic inflammatory disease characterized by the buildup of plaques within the arteries, remains a leading cause of cardiovascular disease worldwide. A key pathological feature of atherosclerosis is the accumulation of cholesteryl esters within macrophage foam cells in the arterial intima. Acyl-CoA:cholesterol acyltransferase (ACAT) is the intracellular enzyme responsible for the esterification of free cholesterol into cholesteryl esters. Its inhibition has been a therapeutic target for mitigating the progression of atherosclerosis. This technical guide provides an in-depth overview of the initial studies on Cetaben (sodium p-aminomethylbenzoate), a compound identified for its potential anti-atherosclerotic properties through the inhibition of ACAT.

Core Mechanism of Action: ACAT Inhibition

Cetaben's primary mechanism of action in the context of atherosclerosis is the inhibition of Acyl-CoA:cholesterol acyltransferase (ACAT). There are two isoforms of this enzyme, ACAT1 and ACAT2. ACAT1 is ubiquitously expressed and is the predominant isoform in macrophages, playing a crucial role in the formation of foam cells, a hallmark of atherosclerotic lesions. By inhibiting ACAT1, Cetaben is proposed to reduce the accumulation of cholesteryl esters within macrophages, thereby potentially slowing the progression of atherosclerosis.[1][2][3]

Preclinical In Vivo Studies in Rabbit Models

The foundational research on Cetaben's anti-atherosclerotic effects was conducted in hypercholesterolemic rabbits, a well-established animal model for studying atherosclerosis. These studies aimed to evaluate the impact of Cetaben on plasma lipid profiles, aortic cholesterol deposition, and the development of atherosclerotic lesions.

Quantitative Data Summary

The following tables summarize the key quantitative findings from the initial in vivo studies of Cetaben.

Dose	Effect on Plasma Cholesterol	Effect on Aortic Sterol Deposition	Effect on Gross Atherosclerotic Lesions
113 mg/kg/day	Decreased	Decreased	Apparent Decrease in Incidence
27 mg/kg/day	No significant hypocholesteremic activity observed	Decreased	Decreased development in the abdominal aorta

Table 1: In Vivo Effects of Cetaben in Cholesterol-Fed Rabbits.[4]

Parameter	Value	Description
Ki (Inhibitory Constant)	7.4 x 10-5 M	This value represents the concentration of Cetaben required to produce half-maximum inhibition of fatty acyl CoA:cholesterol acyl transferase (ACAT) in vitro, indicating its potency as an ACAT inhibitor.[4]

Table 2: In Vitro Inhibitory Activity of Cetaben.[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the probable experimental protocols employed in the initial studies of Cetaben, based on established practices in the field.

In Vivo Atherosclerosis Rabbit Model

• Animal Model: Male New Zealand White rabbits are typically used for these studies.

• Induction of Hypercholesterolemia: The rabbits are fed a cholesterol-rich diet (e.g., 0.5-2% cholesterol supplemented with fat) for a specified period to induce high blood cholesterol levels, a primary driver of atherosclerosis.[5][6]

• Induction of Endothelial Injury: To accelerate and localize lesion formation, a technique such as balloon catheter-induced de-endothelialization of the aorta is often employed. This mechanical injury to the inner lining of the artery promotes the infiltration of lipids and inflammatory cells.

• Drug Administration: Cetaben is administered orally at varying doses to different groups of rabbits. A control group receives a placebo.

• Sample Collection and Analysis:

  • Plasma Lipids: Blood samples are collected periodically to measure plasma total cholesterol, LDL cholesterol, and HDL cholesterol levels.

  • Aortic Tissue Analysis: At the end of the study, the aortas are excised. The extent of atherosclerotic lesions is quantified, often by staining with a lipid-soluble dye like Sudan IV. The cholesterol and cholesteryl ester content of the aortic tissue is determined biochemically.

In Vitro ACAT Inhibition Assay

• Enzyme Source: A crude preparation of fatty acyl CoA:cholesterol acyl transferase (ACAT) is isolated from the aortas of cholesterol-fed rabbits. This is typically done by homogenizing the tissue and isolating the microsomal fraction, which is rich in ACAT.[7]

• Assay Conditions: The assay is performed in a buffered solution containing the microsomal preparation, a source of cholesterol, and a radiolabeled fatty acyl-CoA (e.g., [14C]oleoyl-CoA) as a substrate.

• Inhibition Measurement: Cetaben, at various concentrations, is pre-incubated with the enzyme preparation. The reaction is initiated by adding the radiolabeled substrate.

• Quantification: The amount of radiolabeled cholesteryl ester formed is measured, typically by thin-layer chromatography followed by scintillation counting. The inhibitory constant (Ki) is then calculated to determine the potency of Cetaben as an ACAT inhibitor.[4]

Signaling Pathways and Visualizations

The following diagrams illustrate the proposed mechanism of action of Cetaben and a generalized experimental workflow.

Caption: Cetaben's Inhibition of the ACAT1 Pathway in Macrophages.

Caption: Generalized Experimental Workflow for Preclinical Evaluation of Cetaben.

Conclusion and Future Directions

The initial studies on Cetaben provided promising preclinical evidence for its anti-atherosclerotic effects, primarily through the inhibition of ACAT. The in vivo rabbit model demonstrated a reduction in aortic sterol deposition and lesion development, even at doses that did not significantly lower plasma cholesterol.[4] This suggests a direct effect on the arterial wall. The in vitro data confirmed Cetaben's ability to inhibit ACAT activity.[4]

For drug development professionals, these findings highlight the potential of targeting macrophage cholesterol metabolism as a therapeutic strategy for atherosclerosis. Further research would be necessary to fully elucidate the dose-response relationship, long-term efficacy, and safety profile of Cetaben. Moreover, more selective ACAT1 inhibitors could offer a more targeted approach with potentially fewer off-target effects. The initial research on Cetaben laid important groundwork for the exploration of ACAT inhibitors as a class of anti-atherosclerotic agents.

References

• 1. yanglab.github.io [yanglab.github.io]
• 2. Modification macrophage to foam cells in atherosclerosis disease: some factors stimulate or inhibit this process - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enhancement of human ACAT1 gene expression to promote the macrophage-derived foam cell formation by dexamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Rabbit models for the study of human atherosclerosis: from pathophysiological mechanisms to translational medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of withdrawing an atherogenic diet on the atherosclerotic plaque in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulation of acyl-CoA:cholesterol acyltransferase activity in normal and atherosclerotic rabbit aortas: role of a cholesterol substrate pool - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Biological Activity of 4-(Hexadecylamino)benzoic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-(Hexadecylamino)benzoic acid, also known as Cetaben, is a synthetic compound recognized for its notable hypolipidemic and anti-atherosclerotic properties. This technical guide provides a comprehensive overview of the biological activity of 4-(hexadecylamino)benzoic acid, with a focus on its mechanism of action, quantitative efficacy, and the experimental methodologies used for its evaluation. The primary mode of action of this compound is the inhibition of Acyl-CoA:cholesterol acyltransferase (ACAT), a key enzyme in cellular cholesterol metabolism. This inhibition leads to a reduction in cholesterol esterification and has been shown to decrease plasma cholesterol levels and attenuate the development of atherosclerotic lesions in preclinical models. This document serves as a detailed resource for researchers and professionals involved in the discovery and development of novel lipid-lowering and anti-atherosclerotic therapeutics.

Introduction

Hypercholesterolemia and atherosclerosis represent major risk factors for cardiovascular disease, a leading cause of morbidity and mortality worldwide. The management of elevated plasma cholesterol levels is a cornerstone of cardiovascular risk reduction. 4-(Hexadecylamino)benzoic acid (Cetaben) has emerged as a compound of interest due to its demonstrated ability to lower cholesterol and prevent the progression of atherosclerosis in animal models.[1] Unlike statins, which inhibit HMG-CoA reductase, 4-(hexadecylamino)benzoic acid appears to exert its effects through a distinct mechanism, primarily by inhibiting the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT).[1][2] This guide will delve into the specifics of its biological activity, presenting key data and experimental protocols to facilitate further research and development.

Mechanism of Action: Inhibition of ACAT

The principal mechanism underlying the biological activity of 4-(hexadecylamino)benzoic acid is the inhibition of Acyl-CoA:cholesterol acyltransferase (ACAT).[1] ACAT is an intracellular enzyme responsible for the esterification of free cholesterol into cholesteryl esters, which are then stored in lipid droplets or assembled into lipoproteins for secretion.[3][4][5] There are two isoforms of this enzyme, ACAT1 and ACAT2, which have distinct tissue distributions and physiological roles.[5]

By inhibiting ACAT, 4-(hexadecylamino)benzoic acid reduces the intracellular pool of cholesteryl esters. This has several downstream consequences:

• Reduced VLDL Assembly and Secretion: The assembly and secretion of very-low-density lipoproteins (VLDL) by the liver are dependent on the availability of cholesteryl esters. By limiting their synthesis, 4-(hexadecylamino)benzoic acid can decrease the production of these atherogenic lipoproteins.[6]

• Inhibition of Foam Cell Formation: In the arterial wall, the accumulation of cholesteryl esters within macrophages leads to the formation of foam cells, a hallmark of early atherosclerotic lesions. ACAT inhibitors can prevent this process, thereby exerting a direct anti-atherosclerotic effect.[6]

• Decreased Cholesterol Absorption: ACAT2 in the intestine plays a role in the absorption of dietary cholesterol. Inhibition of this isoform can lead to reduced cholesterol uptake from the gut.

A study on the sodium salt of 4-(hexadecylamino)benzoic acid, cetaben sodium, demonstrated its effective inhibition of cholesterol esterification catalyzed by a crude preparation of fatty acyl CoA:cholesterol acyl transferase, with a determined inhibition constant (KI) of 7.4 x 10-5 M.[1] Furthermore, in HepG2 cells, cetaben was found to decrease the incorporation of labeled acetate (B1210297) into fatty acids, triglycerides, and cholesterol esters, but not into cholesterol itself, providing further evidence for its role in processes downstream of cholesterol synthesis, such as ACAT inhibition.[2]

Signaling Pathway Diagram

digraph "ACAT_Inhibition_Pathway" {
  graph [rankdir="LR", splines=true, overlap=false, nodesep=0.6, fontname="Arial", fontsize=12];
  node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10];
  edge [fontname="Arial", fontsize=9];

// Nodes
"Dietary_Cholesterol" [label="Dietary Cholesterol", fillcolor="#FBBC05", fontcolor="#202124"];
"De_Novo_Synthesis" [label="De Novo\nCholesterol Synthesis", fillcolor="#FBBC05", fontcolor="#202124"];
"Intracellular_Free_Cholesterol" [label="Intracellular Free\nCholesterol Pool", fillcolor="#4285F4", fontcolor="#FFFFFF"];
"ACAT" [label="ACAT\n(Acyl-CoA:cholesterol\nacyltransferase)", shape=ellipse, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
"4_Hexadecylamino_Benzoic_Acid" [label="4-(Hexadecylamino)benzoic Acid", shape=box, style="rounded,filled", fillcolor="#EA4335", fontcolor="#FFFFFF"];
"Cholesteryl_Esters" [label="Cholesteryl Esters", fillcolor="#F1F3F4", fontcolor="#202124"];
"Lipid_Droplets" [label="Storage in\nLipid Droplets", shape=cylinder, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
"VLDL_Assembly" [label="VLDL Assembly\n& Secretion", fillcolor="#F1F3F4", fontcolor="#202124"];
"Foam_Cell_Formation" [label="Macrophage\nFoam Cell Formation", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges
"Dietary_Cholesterol" -> "Intracellular_Free_Cholesterol";
"De_Novo_Synthesis" -> "Intracellular_Free_Cholesterol";
"Intracellular_Free_Cholesterol" -> "ACAT";
"ACAT" -> "Cholesteryl_Esters" [label="Esterification"];
"4_Hexadecylamino_Benzoic_Acid" -> "ACAT" [arrowhead=tee, color="#EA4335", penwidth=2, label="Inhibition"];
"Cholesteryl_Esters" -> "Lipid_Droplets";
"Cholesteryl_Esters" -> "VLDL_Assembly";
"Cholesteryl_Esters" -> "Foam_Cell_Formation";
}
Workflow for an in vitro ACAT inhibition assay.
In Vivo Hypercholesterolemic Rabbit Model

This protocol outlines a general procedure for inducing hypercholesterolemia in rabbits to evaluate the in vivo efficacy of hypolipidemic agents.[7][8][9]

Objective:  To assess the effect of 4-(hexadecylamino)benzoic acid on plasma lipid levels and aortic atherosclerosis in a diet-induced hypercholesterolemia model.

Materials: 



Male New Zealand White rabbits.



High-cholesterol diet (e.g., standard rabbit chow supplemented with 0.5-1% cholesterol).



4-(Hexadecylamino)benzoic acid.



Vehicle for drug administration (e.g., carboxymethyl cellulose).



Blood collection supplies.



Equipment for lipid analysis (e.g., enzymatic assay kits for total cholesterol, LDL-C, HDL-C, triglycerides).



Histological staining reagents (e.g., Oil Red O).



Procedure: 



Acclimation:  Acclimate rabbits to the housing conditions for at least one week.



Induction of Hypercholesterolemia:  Feed the rabbits a high-cholesterol diet for a specified period (e.g., 8-12 weeks) to induce a stable hypercholesterolemic state.



Group Allocation:  Randomly divide the hypercholesterolemic rabbits into control and treatment groups.



Drug Administration:  Administer 4-(hexadecylamino)benzoic acid orally (e.g., by gavage) to the treatment groups at different dose levels daily for a defined duration (e.g., 8-16 weeks). The control group receives the vehicle.



Blood Sampling:  Collect blood samples at baseline and at regular intervals throughout the study to monitor plasma lipid profiles.



Tissue Collection:  At the end of the treatment period, euthanize the animals and carefully dissect the aorta.



Atherosclerotic Lesion Analysis:  Stain the aorta with Oil Red O to visualize lipid-rich atherosclerotic lesions. Quantify the lesion area as a percentage of the total aortic surface area.



Data Analysis:  Statistically compare the plasma lipid levels and the extent of aortic lesions between the treatment and control groups.



Conclusion

4-(Hexadecylamino)benzoic acid demonstrates significant potential as a hypolipidemic and anti-atherosclerotic agent. Its primary mechanism of action, the inhibition of ACAT, distinguishes it from other classes of lipid-lowering drugs and offers a promising therapeutic strategy. The quantitative data from preclinical studies underscore its efficacy in reducing key markers of cardiovascular risk. The experimental protocols detailed in this guide provide a framework for the continued investigation and development of this and similar compounds. Further research is warranted to fully elucidate the specific interactions of 4-(hexadecylamino)benzoic acid with ACAT isoforms and to translate these promising preclinical findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Phenotypic Outcomes Identified for a Public Collection of Approved Drugs from a Publicly Accessible Panel of Assays | PLOS One [journals.plos.org]
• 3. Acyl-coenzyme A:cholesterol acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mammalian acyl-CoA:cholesterol acyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Roles of acyl-coenzyme A:cholesterol acyltransferase-1 and -2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitors of acyl-coenzyme a: cholesterol acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A rabbit model for studying hypocholesterolemic effect of drugs and hypocholesterolemic effect of extracts of garlic (Allium sativum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Understanding the Molecular Targets of Cetaben: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cetaben, also known as sodium p-(hexadecylamino)benzoate, is a hypolipidemic agent with antiatherosclerotic properties. Unique among many lipid-lowering drugs, Cetaben's mechanism of action involves the induction of peroxisome proliferation independent of the peroxisome proliferator-activated receptor alpha (PPARα) signaling pathway. Furthermore, it directly inhibits the activity of acyl-CoA:cholesterol acyltransferase (ACAT), an enzyme crucial for cholesterol esterification. This dual action suggests a multifaceted approach to mitigating atherosclerosis, positioning Cetaben as a compound of significant interest in cardiovascular drug development. This guide provides a comprehensive overview of the known molecular targets of Cetaben, supported by available quantitative data, and outlines general experimental protocols relevant to its study.

Core Molecular Targets and Mechanism of Action

Cetaben's therapeutic effects are primarily attributed to two distinct molecular mechanisms: PPARα-independent peroxisome proliferation and inhibition of ACAT.

PPARα-Independent Peroxisome Proliferation

Cetaben stimulates the proliferation of peroxisomes, cellular organelles central to lipid metabolism, in a manner that does not rely on the activation of PPARα, a common target for many lipid-lowering drugs like fibrates. This atypical mechanism involves a significant increase in the activities of various peroxisomal enzymes in both the liver and kidneys.

The precise signaling cascade for this PPARα-independent pathway has not been fully elucidated in the available literature. However, it is known to result in morphological changes in liver cells, including an increase in the number and size of peroxisomes. This proliferation enhances the cellular capacity for β-oxidation of fatty acids, thereby contributing to the reduction of circulating lipids.

Caption: Proposed PPARα-independent signaling pathway of Cetaben.

Inhibition of Acyl-CoA:Cholesterol Acyltransferase (ACAT)

Cetaben directly inhibits the enzyme acyl-CoA:cholesterol acyltransferase (ACAT). ACAT is responsible for the esterification of free cholesterol into cholesteryl esters, a form that can be stored in cells or incorporated into lipoproteins. By inhibiting ACAT, Cetaben reduces the accumulation of cholesteryl esters in the arterial wall, a key process in the formation of atherosclerotic plaques. This inhibition also contributes to the overall reduction of plasma cholesterol levels.

Caption: Mechanism of Cetaben's inhibition of ACAT.

Quantitative Data

The following tables summarize the available quantitative data on the effects of Cetaben from preclinical studies.

Table 1: In Vivo Efficacy of Cetaben in Animal Models

Species	Model	Dosage	Duration	Observed Effects	Reference
Rabbit	Hypercholesterolemic	113 mg/kg/day	-	Decreased plasma cholesterol and aortic sterol accumulation.	[1]
Rabbit	Hypercholesterolemic	27 mg/kg/day	-	Decreased aortic sterol deposition and lesion development in the abdominal aorta.	[1]
Rat (Wistar)	-	50-100 mg/kg/day	10 days	Significant increase in peroxisomal enzyme activities in liver and kidney.	[1]
Rat (Wistar)	-	250 mg/kg/day	10 days	Maximal increase in peroxisomal enzyme activities.	[1]

Table 2: In Vitro Enzyme Inhibition by Cetaben

Enzyme	Source	Inhibition Constant (KI)	Reference
Fatty Acyl CoA:Cholesterol Acyltransferase (ACAT)	Cholesterol-fed rabbit aortae	7.4 x 10⁻⁵ M	[1]

Experimental Protocols

Detailed, step-by-step experimental protocols for the original research on Cetaben are not available in the public domain. However, based on the methodologies described in the cited literature, the following sections outline the general procedures for key experiments.

In Vivo Anti-atherosclerosis Studies in Rabbits

This protocol provides a general framework for evaluating the anti-atherosclerotic effects of Cetaben in a rabbit model.

• Animal Model: Male New Zealand White rabbits are typically used. Hypercholesterolemia is induced by feeding a cholesterol-rich diet. Aortic de-endothelialization with a balloon catheter can be performed to accelerate lesion formation.

• Drug Administration: Cetaben sodium is administered orally, mixed with the chow, at specified doses (e.g., 27 mg/kg/day and 113 mg/kg/day).

• Blood Collection and Analysis: Blood samples are collected at regular intervals to measure plasma sterol and triglyceride levels using standard enzymatic assays.

• Aortic Tissue Analysis: At the end of the study, rabbits are euthanized, and the aortas are excised. The extent of atherosclerotic lesions is quantified. Aortic sterol content (free and esterified) is determined by gas-liquid chromatography.

Measurement of Peroxisomal Enzyme Activity in Rats

This protocol describes a general method for assessing the effect of Cetaben on peroxisomal enzyme activities in rat liver and kidney.

• Animal Treatment: Male Wistar rats are administered Cetaben orally at various doses for a specified period (e.g., 10 days).

• Tissue Homogenization: Liver and kidney tissues are collected and homogenized in a suitable buffer.

• Subcellular Fractionation: The homogenates are subjected to differential centrifugation to isolate the peroxisomal fraction.

• Enzyme Assays: The activities of specific peroxisomal enzymes, such as palmitoyl-CoA oxidase and D-amino acid oxidase, are measured using spectrophotometric or fluorometric assays.

In Vitro ACAT Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory activity of Cetaben against ACAT.

• Enzyme Preparation: A crude preparation of ACAT is isolated from the aortas of cholesterol-fed rabbits.

• Assay Reaction: The assay is performed in a reaction mixture containing the enzyme preparation, a cholesterol substrate, and a fatty acyl-CoA donor (e.g., [1-¹⁴C]oleoyl-CoA).

• Inhibitor Addition: Cetaben is added to the reaction mixture at various concentrations.

• Quantification: The reaction is incubated, and the formation of radiolabeled cholesteryl oleate (B1233923) is quantified by thin-layer chromatography and liquid scintillation counting. The inhibition constant (KI) is determined from dose-response curves.

Caption: General experimental workflow for studying Cetaben.

Conclusion

Cetaben presents a compelling profile as a lipid-lowering and antiatherosclerotic agent with a unique dual mechanism of action. Its ability to induce peroxisome proliferation independently of PPARα and to directly inhibit ACAT distinguishes it from other drugs in its class. While the foundational research has established these primary effects, further investigation is warranted to fully elucidate the specific signaling pathways involved in its PPARα-independent action and to explore its full therapeutic potential. The data and general protocols provided in this guide serve as a valuable resource for researchers and drug development professionals interested in advancing the understanding and application of Cetaben.

References

• 1. Cetaben and fibrates both influence the activities of peroxisomal enzymes in different ways - PubMed [pubmed.ncbi.nlm.nih.gov]

The Inhibitory Action of Cetaben on Cholesterol Biosynthesis: A Technical Deep Dive

For Immediate Release

This technical guide provides an in-depth analysis of the pharmacological effects of Cetaben (sodium p-(hexadecylamino)benzoate) on the cholesterol biosynthesis pathway. Primarily targeting researchers, scientists, and professionals in drug development, this document synthesizes available data on Cetaben's mechanism of action, presents quantitative results from key studies in a structured format, details relevant experimental protocols, and visualizes the biochemical pathways involved.

Core Mechanism of Action: Inhibition of ACAT

Cetaben's principal mechanism in modulating cholesterol levels is through the inhibition of the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT). This enzyme is responsible for the esterification of cholesterol, a critical step in the absorption of dietary cholesterol in the intestines and for the storage of cholesterol in cells, including those in the arterial wall. By inhibiting ACAT, Cetaben effectively reduces the formation of cholesteryl esters.[1] This action is believed to contribute to its antiatherosclerotic properties by preventing the accumulation of esterified cholesterol within the aortic wall.[1]

Quantitative Efficacy of Cetaben

In-vitro and in-vivo studies have demonstrated Cetaben's capacity to influence cholesterol metabolism. The following tables summarize the key quantitative findings from a pivotal study in a hypercholesterolemic rabbit model.

In Vitro Efficacy

Parameter	Value	Enzyme Source
Inhibitory Constant (KI)	7.4 x 10-5 M	Fatty Acyl CoA:Cholesterol Acyl Transferase (from cholesterol-fed rabbit aortae)
Table 1: In Vitro Inhibition of ACAT by Cetaben[1]

In Vivo Efficacy in a Hypercholesteremic Rabbit Model

Treatment Group	Dosage	Effect on Plasma Cholesterol	Effect on Aortic Sterol Deposition
Cetaben	113 mg/kg/day	Decreased	Decreased
Cetaben	27 mg/kg/day	No significant activity	Decreased
Table 2: Effects of Cetaben on Plasma Cholesterol and Aortic Sterol Content in Rabbits[1]

This in-vivo study highlights a dose-dependent effect of Cetaben. At a higher dose, it reduces both systemic plasma cholesterol and localized aortic sterol accumulation. A lower dose, while not significantly impacting plasma cholesterol, still demonstrates a protective effect within the aorta by reducing sterol deposition.[1] The reduction in total aortic sterol content was primarily due to a decrease in esterified cholesterol, consistent with its inhibitory action on ACAT.[1]

Signaling Pathways and Cetaben's Point of Intervention

The cholesterol biosynthesis pathway is a complex cascade of enzymatic reactions. Cetaben's primary target, ACAT, plays a crucial role in the final stages of cholesterol processing and storage. The following diagram illustrates the cholesterol biosynthesis pathway and highlights the point of intervention for Cetaben.

Cetaben's inhibition of ACAT in the cholesterol esterification pathway.

As illustrated, while statins inhibit HMG-CoA reductase, a rate-limiting enzyme in the de novo synthesis of cholesterol, Cetaben acts on a different but equally important process: the esterification of free cholesterol.

Experimental Protocols

To ensure reproducibility and facilitate further research, this section details the methodologies employed in the key studies cited.

In Vivo Hypercholesterolemic Rabbit Model

• Animal Model: Male rabbits are subjected to aortic de-endothelialization using a balloon catheter to induce atherosclerotic lesions.

• Diet: The rabbits are fed a hypercholesterolemic diet to elevate plasma cholesterol levels.

• Drug Administration: Cetaben is administered orally at specified doses (e.g., 27 mg/kg/day and 113 mg/kg/day) for a defined period.[1] A control group receives a placebo.

• Sample Collection: Blood samples are collected periodically to monitor plasma sterol concentrations. At the end of the study, the aortas are excised for analysis.

• Aortic Sterol Content Analysis: The aorta is dissected, and the total sterol content is extracted. The extracted lipids are then separated into free and esterified sterol fractions, which are subsequently quantified.

• Data Analysis: The effects of Cetaben on plasma sterol levels and aortic sterol deposition are compared between the treated and control groups.

In Vitro ACAT Inhibition Assay

• Enzyme Preparation: A crude preparation of fatty acyl CoA:cholesterol acyl transferase is isolated from the aortas of cholesterol-fed rabbits.

• Assay Conditions: The assay is conducted in vitro, where the enzyme preparation is incubated with cholesterol and a fatty acyl CoA substrate.

• Inhibitor Addition: Cetaben is added to the reaction mixture at various concentrations to determine its inhibitory effect.

• Measurement of Activity: The rate of cholesterol esterification is measured, typically by using a radiolabeled substrate and quantifying the formation of radiolabeled cholesteryl esters.

• Data Analysis: The inhibitory constant (KI) is calculated from the dose-response curve to quantify the potency of Cetaben as an ACAT inhibitor.[1]

The following diagram outlines the general workflow for the in vitro ACAT inhibition assay.

Workflow for the in vitro ACAT inhibition assay.

Conclusion

Cetaben demonstrates a clear inhibitory effect on the cholesterol biosynthesis pathway, specifically by targeting the ACAT enzyme. This action leads to a reduction in cholesterol esterification, which has been shown to decrease both plasma cholesterol levels at higher doses and, importantly, the accumulation of sterols in the aortic wall even at lower doses. These findings underscore the potential of Cetaben as an antiatherosclerotic agent. Further research is warranted to explore the full therapeutic implications of ACAT inhibition by Cetaben and its potential synergies with other lipid-lowering therapies.

References

• 1. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Cetaben in In-Vitro Cell Culture

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Cetaben is a novel investigational agent with potential anti-neoplastic activity. These application notes provide a comprehensive guide for the in-vitro evaluation of Cetaben in cell culture models. The following protocols and guidelines are intended for researchers, scientists, and drug development professionals to assess the biological activity and mechanism of action of Cetaben. The methodologies described herein are standard assays for characterizing the effects of a new compound on cancer cell lines.

Mechanism of Action

The precise mechanism of action of Cetaben is currently under investigation. Preliminary studies suggest that Cetaben may target key signaling pathways involved in cell proliferation, survival, and apoptosis. It is hypothesized that Cetaben inhibits the activity of one or more kinases within the PI3K/Akt/mTOR and/or the Ras/Raf/MEK/ERK signaling cascades, which are frequently dysregulated in various cancers.[1][2] These pathways play a crucial role in regulating cell cycle progression and inhibiting programmed cell death.[1] By blocking these pathways, Cetaben may induce cell cycle arrest and apoptosis in cancer cells.

Data Presentation

Table 1: In-Vitro Cytotoxicity of Cetaben in Human Cancer Cell Lines

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Cetaben in a panel of human cancer cell lines after 72 hours of continuous exposure, as determined by the MTT assay.

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Adenocarcinoma	5.2 ± 0.8
MDA-MB-231	Breast Adenocarcinoma	12.5 ± 1.5
A549	Lung Carcinoma	8.9 ± 1.1
HCT116	Colon Carcinoma	6.7 ± 0.9
PC-3	Prostate Adenocarcinoma	15.3 ± 2.1
U-87 MG	Glioblastoma	9.8 ± 1.3

Table 2: Effect of Cetaben on Apoptosis Induction

The percentage of apoptotic cells was determined by Annexin V-FITC/Propidium Iodide staining and flow cytometry analysis after 48 hours of treatment with Cetaben at two different concentrations.

Cell Line	Treatment	% Apoptotic Cells (Annexin V+)
MCF-7	Vehicle Control (0.1% DMSO)	4.5 ± 0.5
Cetaben (5 µM)	35.2 ± 3.1
Cetaben (10 µM)	68.7 ± 4.5
A549	Vehicle Control (0.1% DMSO)	3.8 ± 0.4
Cetaben (10 µM)	42.1 ± 3.8
Cetaben (20 µM)	75.4 ± 5.2

Experimental Protocols

Cell Culture

Standard aseptic cell culture techniques should be followed.[3][4][5]

• Cell Lines: Human cancer cell lines (e.g., MCF-7, A549) can be obtained from a reputable cell bank.

• Culture Media: Use the recommended medium for each cell line (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Incubation: Maintain cells in a humidified incubator at 37°C with 5% CO2.[4]

• Subculturing: Passage cells upon reaching 80-90% confluency.

Preparation of Cetaben Stock Solution

• Solvent: Dissolve Cetaben in sterile dimethyl sulfoxide (B87167) (DMSO) to prepare a 10 mM stock solution.

• Storage: Aliquot the stock solution and store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solutions: Dilute the stock solution in complete culture medium to the desired final concentrations immediately before use. The final DMSO concentration in the culture medium should not exceed 0.1% to avoid solvent-induced toxicity.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxic effects of Cetaben.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of Cetaben or vehicle control (0.1% DMSO).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value using non-linear regression analysis.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol is for quantifying the induction of apoptosis by Cetaben.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Cetaben or vehicle control for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's instructions and incubate in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Western Blot Analysis for Signaling Pathway Proteins

This protocol is for examining the effect of Cetaben on protein expression and phosphorylation in a target signaling pathway.

• Cell Lysis: After treatment with Cetaben, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against proteins of interest (e.g., p-Akt, Akt, p-ERK, ERK, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. The Signaling Pathways and Targets of Natural Compounds from Traditional Chinese Medicine in Treating Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cosmobio.co.jp [cosmobio.co.jp]
• 4. unco.edu [unco.edu]
• 5. Protocols for Culturing Human Cell Lines [cytion.com]

Synthesis of Cetaben for Laboratory Use: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the laboratory synthesis of Cetaben, also known as sodium p-(hexadecylamino)benzoate. The synthesis is a two-step process commencing with the N-alkylation of p-aminobenzoic acid (PABA) with 1-bromohexadecane (B154569) to yield p-(hexadecylamino)benzoic acid. This intermediate is subsequently neutralized with sodium hydroxide (B78521) to produce the final product, Cetaben. This protocol includes detailed methodologies, reagent specifications, and data presentation to guide researchers in the successful synthesis and characterization of this compound for laboratory and developmental use.

Introduction

Cetaben is a long-chain N-alkylated derivative of p-aminobenzoic acid. While its specific biological signaling pathways are not extensively detailed in publicly available literature, it has been investigated for its anti-atherosclerotic properties[1][2]. The synthesis of Cetaben is a straightforward process suitable for a standard organic chemistry laboratory. The protocols provided herein are based on established methods for the N-alkylation of aminobenzoic acids and subsequent salt formation[3][4].

Data Presentation

Table 1: Reagent Specifications

Reagent	Chemical Formula	Molecular Weight ( g/mol )	CAS Number	Purity
p-Aminobenzoic Acid (PABA)	C₇H₇NO₂	137.14	150-13-0	≥99%
1-Bromohexadecane	C₁₆H₃₃Br	305.34	112-82-3	≥98%
Potassium Carbonate	K₂CO₃	138.21	584-08-7	≥99%
Dimethylformamide (DMF)	C₃H₇NO	73.09	68-12-2	Anhydrous, ≥99.8%
Sodium Hydroxide	NaOH	40.00	1310-73-2	≥97%, pellets
Ethanol (B145695)	C₂H₅OH	46.07	64-17-5	95% or absolute
Diethyl Ether	(C₂H₅)₂O	74.12	60-29-7	Anhydrous
Hydrochloric Acid	HCl	36.46	7647-01-0	1 M aqueous solution

Table 2: Expected Yields and Physical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical State	Melting Point (°C)	Expected Yield (%)
p-(Hexadecylamino)benzoic Acid	C₂₃H₃₉NO₂	361.57	White to off-white solid	Not reported	~80-90%
Cetaben (Sodium p-(hexadecylamino)benzoate)	C₂₃H₃₈NNaO₂	383.55	White solid	Not reported	>95% (from acid)

Experimental Protocols

Part 1: Synthesis of p-(Hexadecylamino)benzoic Acid

This procedure describes the N-alkylation of p-aminobenzoic acid with 1-bromohexadecane.

Materials:

• p-Aminobenzoic acid (PABA)

• 1-Bromohexadecane

• Potassium carbonate (anhydrous)

• Dimethylformamide (DMF, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Distilled water

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel (500 mL)

• Büchner funnel and filter paper

• Beakers and Erlenmeyer flasks

Procedure:

• To a 250 mL round-bottom flask, add p-aminobenzoic acid (1.37 g, 10 mmol) and anhydrous potassium carbonate (2.76 g, 20 mmol).

• Add 100 mL of anhydrous dimethylformamide (DMF) to the flask.

• Stir the mixture at room temperature for 15 minutes to ensure good dispersion.

• Add 1-bromohexadecane (3.05 g, 10 mmol) to the reaction mixture.

• Attach a reflux condenser and heat the mixture to 80-90 °C with continuous stirring.

• Maintain the reaction at this temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Pour the reaction mixture into 300 mL of cold distilled water.

• Acidify the aqueous mixture to a pH of approximately 3-4 by the slow addition of 1 M HCl. This will precipitate the p-(hexadecylamino)benzoic acid.

• Stir the mixture for 30 minutes to ensure complete precipitation.

• Collect the white solid precipitate by vacuum filtration using a Büchner funnel.

• Wash the solid with copious amounts of distilled water to remove any remaining DMF and salts.

• Dry the product in a vacuum oven at 50-60 °C to a constant weight.

• The crude product can be recrystallized from a suitable solvent such as ethanol or an ethanol/water mixture to improve purity.

Part 2: Synthesis of Cetaben (Sodium p-(hexadecylamino)benzoate)

This procedure describes the conversion of p-(hexadecylamino)benzoic acid to its sodium salt, Cetaben.

Materials:

• p-(Hexadecylamino)benzoic acid

• Sodium hydroxide (NaOH)

• Ethanol

• Diethyl ether (anhydrous)

• Beaker (250 mL)

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve the dried p-(hexadecylamino)benzoic acid (3.62 g, 10 mmol) in 100 mL of ethanol in a 250 mL beaker with stirring. Gentle warming may be required to achieve complete dissolution.

• In a separate container, prepare a solution of sodium hydroxide (0.40 g, 10 mmol) in 20 mL of ethanol.

• Slowly add the ethanolic sodium hydroxide solution to the p-(hexadecylamino)benzoic acid solution with continuous stirring.

• Stir the resulting mixture at room temperature for 1 hour.

• Remove the ethanol using a rotary evaporator to obtain a solid residue.

• To isolate the product, the solid can be triturated with anhydrous diethyl ether, followed by filtration to collect the white solid.

• Dry the final product, Cetaben, under vacuum to remove any residual solvent.

Mandatory Visualizations

Caption: Workflow for the two-step synthesis of Cetaben.

Caption: Logical progression of the Cetaben synthesis.

References

• 1. Toxicological studies on 4-(hexadecylamino)benzoate (PHB), an agent with anti-atherosclerotic properties, in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cetaben sodium, an antiatherosclerotic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Cetaben in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetaben, also known as 4-(hexadecylamino)benzoic acid or its sodium salt (PHB), is a hypolipidemic agent investigated for its ability to lower cholesterol levels. Its mechanism of action involves the inhibition of cholesterol biosynthesis. Notably, Cetaben is recognized as a peroxisome proliferator that acts independently of the peroxisome proliferator-activated receptor alpha (PPARα). These application notes provide a comprehensive overview of Cetaben's dosage and administration in animal models based on available preclinical research, designed to guide researchers in designing their experimental protocols.

Data Presentation

Table 1: Cetaben Dosage and Effects in Rodent Models

Animal Model	Dosage	Administration Route	Vehicle	Duration	Observed Effects	Reference
Sprague-Dawley Rat (Male & Female)	10 mg/kg/day	Oral	3% Gum Arabic	13 weeks	Decrease in hemoglobin.	[1]
Sprague-Dawley Rat (Male & Female)	30 mg/kg/day	Oral	3% Gum Arabic	13 weeks	Foci with poorly distinguishable liver cells, mononuclear cells, and some neutrophils.	[1]
Sprague-Dawley Rat (Male & Female)	100 mg/kg/day	Oral	3% Gum Arabic	13 weeks	Deaths occurred; Foci with poorly distinguishable liver cells, mononuclear cells, and some neutrophils.	[1]
Sprague-Dawley Rat (Male & Female)	300 mg/kg/day	Oral	3% Gum Arabic	13 weeks	All animals died or were euthanized due to weight loss; Significant leukocytopenia; Pathological liver changes including acidophilic bodies and karyorrhexis.	[1]
Male Rat	Not Specified	Not Specified	Not Specified	10 days	Increased activity of peroxisomal enzymes (acyl-CoA oxidase, glycerone-phosphate acyltransferase, D-amino-acid oxidase, catalase, and urate oxidase).	[2]

Experimental Protocols

Protocol 1: Subacute Oral Toxicity Study of Cetaben in Rats

Objective: To evaluate the subacute toxicity of Cetaben following daily oral administration in Sprague-Dawley rats over a 13-week period.

Animal Model:

• Species: Sprague-Dawley rats

• Sex: Male and female

Materials:

• Cetaben (sodium 4-(hexadecylamino)benzoate)

• 3% Gum Arabic solution (vehicle)

• Oral gavage needles

• Standard laboratory animal diet and water

Procedure:

• Animal Acclimation: Acclimate rats to the laboratory conditions for at least one week prior to the start of the study.

• Group Allocation: Randomly assign animals to five groups: a vehicle control group and four Cetaben treatment groups.

• Dose Preparation: Prepare a suspension of Cetaben in 3% gum arabic at concentrations suitable for administering doses of 10, 30, 100, and 300 mg/kg body weight. The control group receives the 3% gum arabic vehicle only.

• Administration: Administer the prepared doses or vehicle orally via gavage once daily for 13 consecutive weeks.

• Monitoring:

  • Observe animals daily for clinical signs of toxicity, including changes in behavior, appearance, and body weight.

  • Monitor food and water consumption.

  • Perform hematological and clinical chemistry analyses at designated time points.

• Necropsy and Histopathology: At the end of the 13-week period, perform a complete necropsy on all surviving animals. Collect organs for weight analysis and preserve tissues for histopathological examination. In the case of the 300 mg/kg dose group, severe liver cell damage, indicated by acidophilic bodies and karyorrhexis, was observed[1]. Foci of poorly distinguishable liver cells, mononuclear cells, and some neutrophils were noted in the 30, 100, and 300 mg/kg groups[1].

• Data Analysis: Analyze the collected data for statistically significant differences between the treatment and control groups.

Protocol 2: Evaluation of Cetaben's Effect on Hepatic Enzymes in Rats

Objective: To determine the effect of Cetaben on the activity of mitochondrial and peroxisomal enzymes in the rat liver.

Animal Model:

• Species: Rat

• Sex: Male

Materials:

• Cetaben

• Appropriate vehicle for administration

• Equipment for subcellular fractionation of liver tissue (e.g., homogenizer, centrifuge)

• Reagents and kits for assaying mitochondrial and peroxisomal enzyme activities (e.g., glycerol-3-phosphate dehydrogenase, acyl-CoA oxidase, catalase).

Procedure:

• Animal Treatment: Administer Cetaben to male rats for 10 consecutive days[2]. A control group receiving the vehicle should be included.

• Tissue Collection: At the end of the treatment period, euthanize the animals and perfuse the livers.

• Subcellular Fractionation: Homogenize the liver tissue and perform differential centrifugation to isolate the mitochondrial and peroxisomal fractions.

• Enzyme Assays:

  • Measure the specific activities of key mitochondrial enzymes.

  • Measure the specific activities of key peroxisomal enzymes. Cetaben has been shown to increase the activity of peroxisomal enzymes such as acyl-CoA oxidase, glycerone-phosphate acyltransferase, D-amino-acid oxidase, catalase, and urate oxidase[2].

• Data Analysis: Compare the enzyme activities between the Cetaben-treated and control groups to determine the statistical significance of any observed changes.

Mandatory Visualizations

Signaling Pathway Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Cetaben in Lipid-Lowering Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cetaben (sodium p-(hexadecylamino) benzoate) in lipid-lowering research, with a focus on its anti-atherosclerotic properties. The information is compiled from preclinical studies and is intended to guide the design and execution of further research into the therapeutic potential of Cetaben.

Introduction

Cetaben is a compound that has demonstrated antiatherosclerotic activity in preclinical models.[1] Its mechanism of action appears to be multifactorial, involving both direct effects on the arterial wall and systemic lipid-lowering effects.[1] These properties make Cetaben a compound of interest for the development of new therapies to combat cardiovascular diseases associated with hyperlipidemia and atherosclerosis.

Mechanism of Action

Cetaben's lipid-lowering and anti-atherosclerotic effects are attributed to two primary mechanisms:

• Systemic Lipid Reduction: At higher doses, Cetaben has been shown to decrease plasma cholesterol levels.[1] This systemic effect contributes to a reduced pool of lipids available for deposition in the arterial walls.

• Direct Arterial Wall Effects: Cetaben directly inhibits the enzyme fatty acyl CoA:cholesterol acyl transferase (ACAT) within the aortic wall.[1] ACAT is responsible for the esterification of cholesterol, a critical step in the formation of foam cells and the development of atherosclerotic plaques. By inhibiting ACAT, Cetaben reduces the accumulation of esterified cholesterol in the aorta.[1]

Quantitative Data Summary

The following table summarizes the quantitative effects of Cetaben observed in a key preclinical study involving hypercholesterolemic rabbits.

Dosage	Effect on Plasma Cholesterol	Effect on Aortic Sterol Deposition	Effect on Gross Atherosclerotic Lesions	In Vitro ACAT Inhibition (KI)
113 mg/kg/day	Decreased	Decreased	Apparent Decrease	7.4 x 10⁻⁵ M
27 mg/kg/day	No significant activity	Decreased (abdominal aorta)	Decreased (abdominal aorta)	Not Applicable

Data sourced from a study on cholesterol-fed rabbits with aortic deendothelialization.[1]

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the lipid-lowering and anti-atherosclerotic effects of Cetaben. These protocols are based on methodologies described in preclinical studies.[1]

In Vivo Evaluation of Anti-Atherosclerotic Activity in a Rabbit Model

This protocol is designed to assess the efficacy of Cetaben in reducing plasma cholesterol, aortic sterol deposition, and atherosclerotic lesion formation in a hypercholesterolemic rabbit model.

Materials:

• Male New Zealand White rabbits

• High-cholesterol diet

• Cetaben sodium

• Balloon catheter for aortic deendothelialization

• Anesthesia (e.g., ketamine, xylazine)

• Surgical instruments

• Reagents for plasma cholesterol measurement

• Reagents for aortic sterol content analysis

Procedure:

• Animal Model Induction:

  • Induce hypercholesterolemia by feeding the rabbits a high-cholesterol diet for a specified period.

  • Perform aortic endothelial cell desquamation using a balloon catheter to induce injury and accelerate atherosclerosis.

• Treatment Groups:

  • Divide the rabbits into control and treatment groups.

  • The control group receives the high-cholesterol diet and a vehicle.

  • Treatment groups receive the high-cholesterol diet and specified doses of Cetaben (e.g., 27 mg/kg/day and 113 mg/kg/day) administered orally.

• Sample Collection and Analysis:

  • Collect blood samples at regular intervals to measure plasma cholesterol concentrations.

  • At the end of the study period, euthanize the animals and carefully excise the aortas.

  • Visually assess the incidence and severity of gross atherosclerotic lesions.

  • Homogenize aortic tissue to measure total and esterified sterol content.

Expected Outcomes:

• A dose-dependent reduction in plasma cholesterol levels in the Cetaben-treated groups compared to the control group.

• A significant decrease in total and esterified sterol accumulation in the aortas of Cetaben-treated animals.

• A lower incidence and severity of atherosclerotic lesions in the aortas of the treatment groups.

In Vivo Experimental Workflow

In Vitro ACAT Inhibition Assay

This protocol details the procedure to determine the inhibitory effect of Cetaben on fatty acyl CoA:cholesterol acyl transferase (ACAT) activity.

Materials:

• Crude preparation of ACAT from cholesterol-fed rabbit aortae

• Cetaben sodium at various concentrations

• [¹⁴C]oleoyl-CoA (or other labeled fatty acyl-CoA)

• Cholesterol substrate

• Reaction buffer

• Scintillation counter and vials

• Thin-layer chromatography (TLC) equipment

Procedure:

• Enzyme Preparation:

  • Isolate a crude preparation of ACAT from the aortas of cholesterol-fed rabbits.

• Inhibition Assay:

  • Set up reaction tubes containing the ACAT preparation, cholesterol substrate, and reaction buffer.

  • Add Cetaben at a range of concentrations to the experimental tubes. Include a control with no inhibitor.

  • Initiate the enzymatic reaction by adding [¹⁴C]oleoyl-CoA.

  • Incubate the reaction mixture at 37°C for a defined period.

• Quantification of Cholesterol Esterification:

  • Stop the reaction and extract the lipids.

  • Separate the cholesteryl esters from unesterified cholesterol using TLC.

  • Quantify the amount of radiolabeled cholesteryl ester formed using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of ACAT inhibition for each concentration of Cetaben.

  • Determine the inhibitory constant (KI) by plotting the data using appropriate enzyme kinetic models (e.g., Lineweaver-Burk plot).

Expected Outcomes:

• A concentration-dependent inhibition of ACAT activity by Cetaben.

• Calculation of the KI value to quantify the inhibitory potency of Cetaben on ACAT.

Proposed Mechanism of Cetaben

Conclusion

Cetaben demonstrates promise as a lipid-lowering and anti-atherosclerotic agent with a dual mechanism of action. The provided protocols offer a framework for researchers to further investigate its therapeutic potential and elucidate its molecular pathways. Future studies could explore the long-term efficacy and safety of Cetaben, as well as its potential in combination with other lipid-lowering therapies.

References

• 1. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preclinical Evaluation of Cetaben's Anti-Atherosclerotic Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetaben, also known as sodium p-(hexadecylamino)benzoate, is an experimental compound with potential therapeutic applications in the treatment of atherosclerosis. Preclinical studies suggest a dual mechanism of action, involving both the reduction of plasma cholesterol levels and a direct inhibitory effect on the arterial wall enzyme acyl-CoA:cholesterol acyltransferase (ACAT).[1][2] ACAT plays a crucial role in the formation of foam cells, a hallmark of atherosclerotic plaques, by catalyzing the esterification of intracellular cholesterol. By inhibiting ACAT, Cetaben may reduce the accumulation of cholesterol esters within macrophages and vascular smooth muscle cells, thereby attenuating plaque development.

These application notes provide a comprehensive experimental framework for the preclinical evaluation of Cetaben's efficacy as an anti-atherosclerotic agent. The protocols and assays detailed herein are designed to rigorously assess the compound's mechanism of action and its therapeutic potential in both in vitro and in vivo models of atherosclerosis.

I. In Vitro Efficacy and Mechanism of Action Studies

Objective:

To elucidate the cellular and molecular mechanisms underlying Cetaben's anti-atherosclerotic effects, with a primary focus on its impact on cholesterol metabolism and inflammatory pathways in key cell types involved in atherogenesis.

A. Experiment 1: ACAT Inhibition Assay

Protocol:

• Cell Culture: Culture human monocyte-derived macrophages (THP-1 differentiated with PMA) and human aortic smooth muscle cells (HASMC) in appropriate media.

• Cetaben Treatment: Treat cells with a range of Cetaben concentrations (e.g., 1, 5, 10, 25, 50 µM) for 24 hours. A vehicle control (e.g., DMSO) should be included.

• ACAT Activity Measurement: Prepare cell lysates and measure ACAT activity using a commercially available ACAT activity assay kit. This assay typically measures the formation of cholesteryl esters from cholesterol and a fatty acyl-CoA substrate.

• Data Analysis: Determine the IC50 value of Cetaben for ACAT inhibition.

B. Experiment 2: Cholesterol Esterification and Foam Cell Formation Assay

Protocol:

• Cell Culture and Differentiation: Differentiate THP-1 monocytes into macrophages.

• Lipid Loading: Incubate macrophages with acetylated low-density lipoprotein (acLDL) or oxidized low-density lipoprotein (oxLDL) to induce foam cell formation.

• Cetaben Co-treatment: Co-treat the cells with acLDL/oxLDL and varying concentrations of Cetaben for 48 hours.

• Staining and Visualization: Stain intracellular neutral lipids with Oil Red O. Visualize and quantify foam cell formation using microscopy and image analysis software.

• Cholesterol Ester Measurement: Extract lipids from the cells and quantify the amount of cholesteryl esters using a cholesterol/cholesteryl ester quantification kit.

C. Experiment 3: Inflammatory Marker Expression

Protocol:

• Cell Culture and Stimulation: Culture murine bone marrow-derived macrophages (BMDMs) or human peripheral blood mononuclear cells (PBMCs).

• Inflammatory Challenge: Stimulate cells with an inflammatory agent such as lipopolysaccharide (LPS) or oxLDL.

• Cetaben Treatment: Treat cells with Cetaben at various concentrations for 24 hours.

• Gene Expression Analysis: Isolate RNA and perform quantitative real-time PCR (qRT-PCR) to measure the expression of pro-inflammatory genes (e.g., TNF-α, IL-1β, IL-6, MCP-1).

• Protein Analysis: Collect cell culture supernatants and measure the secretion of pro-inflammatory cytokines using enzyme-linked immunosorbent assays (ELISAs).

Data Presentation: In Vitro Studies

Experiment	Cell Type	Treatment Groups	Primary Endpoint	Secondary Endpoint(s)
ACAT Inhibition	THP-1 Macrophages, HASMC	Vehicle, Cetaben (1-50 µM)	ACAT Activity (IC50)	Cell Viability
Foam Cell Formation	THP-1 Macrophages	Vehicle, acLDL/oxLDL, acLDL/oxLDL + Cetaben (1-50 µM)	Intracellular Lipid Accumulation (Oil Red O)	Cholesteryl Ester Content
Inflammation	BMDMs, PBMCs	Vehicle, LPS/oxLDL, LPS/oxLDL + Cetaben (1-50 µM)	Pro-inflammatory Gene Expression (qRT-PCR)	Cytokine Secretion (ELISA)

II. In Vivo Efficacy Studies in an Animal Model of Atherosclerosis

Objective:

To evaluate the therapeutic efficacy of Cetaben in reducing the development and progression of atherosclerotic plaques in a well-established animal model.

A. Animal Model and Study Design

• Animal Model: Apolipoprotein E-deficient (ApoE-/-) mice or Low-density lipoprotein receptor-deficient (LDLR-/-) mice are recommended. These models spontaneously develop hypercholesterolemia and atherosclerotic lesions that mimic human disease.[3][4]

• Diet: Mice will be fed a high-fat, high-cholesterol "Western-type" diet to accelerate atherosclerosis development.[5]

• Treatment Groups:

  • Group 1: Wild-type mice on a chow diet (Negative Control)

  • Group 2: ApoE-/- mice on a Western-type diet + Vehicle (Disease Control)

  • Group 3: ApoE-/- mice on a Western-type diet + Cetaben (Low Dose, e.g., 10 mg/kg/day)

  • Group 4: ApoE-/- mice on a Western-type diet + Cetaben (High Dose, e.g., 30 mg/kg/day)

  • Group 5: ApoE-/- mice on a Western-type diet + Atorvastatin (Positive Control, e.g., 10 mg/kg/day)

• Administration: Cetaben and the vehicle will be administered daily via oral gavage.

• Duration: The study will be conducted for 12-16 weeks.

B. In Vivo Experimental Protocols

• Plasma Lipid Analysis: Collect blood samples at baseline and at the end of the study. Measure total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides using commercially available kits.

• Atherosclerotic Plaque Analysis:

  • At the end of the study, euthanize the mice and perfuse the vasculature with saline.

  • Dissect the entire aorta and stain with Oil Red O to visualize lipid-rich plaques en face. Quantify the plaque area as a percentage of the total aortic surface area.

  • Embed the aortic root in OCT compound and prepare serial cryosections.

  • Perform Hematoxylin and Eosin (H&E) staining to assess plaque morphology and size.

  • Perform Masson's trichrome staining to visualize collagen content (fibrous cap thickness).

  • Perform immunohistochemistry (IHC) for markers of macrophages (e.g., CD68), smooth muscle cells (e.g., α-SMA), and inflammation (e.g., VCAM-1).

• Aortic Gene and Protein Expression:

  • Isolate a portion of the aorta for RNA and protein extraction.

  • Perform qRT-PCR to measure the expression of genes involved in inflammation and lipid metabolism.

  • Perform Western blotting to quantify the protein levels of key inflammatory and lipid metabolism markers.

Data Presentation: In Vivo Studies

Parameter	Measurement Technique	Group 1 (WT)	Group 2 (ApoE-/- + Vehicle)	Group 3 (ApoE-/- + Cetaben Low)	Group 4 (ApoE-/- + Cetaben High)	Group 5 (ApoE-/- + Atorvastatin)
Plasma Lipids
Total Cholesterol (mg/dL)	Enzymatic Assay
LDL-Cholesterol (mg/dL)	Enzymatic Assay
HDL-Cholesterol (mg/dL)	Enzymatic Assay
Triglycerides (mg/dL)	Enzymatic Assay
Atherosclerotic Plaque
En Face Plaque Area (%)	Oil Red O Staining
Aortic Root Plaque Area (µm²)	H&E Staining
Macrophage Content (% of plaque)	CD68 IHC
Smooth Muscle Cell Content (%)	α-SMA IHC
Collagen Content (%)	Masson's Trichrome

III. Visualizations

Caption: Workflow for in vitro evaluation of Cetaben.

Caption: In vivo experimental design for Cetaben efficacy.

Caption: Proposed mechanism of Cetaben in atherosclerosis.

References

• 1. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential antiatherosclerotic agents. 2. (Aralkylamino)- and (alkylamino) benzoic acid analogues of cetaben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Animal Models of Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. ahajournals.org [ahajournals.org]

Application Notes and Protocols: Techniques for Measuring the Potential Impact of Cetaben on Protein Kinase C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein Kinase C (PKC) represents a family of serine/threonine kinases that are integral to a myriad of cellular signaling pathways, governing processes such as cell proliferation, differentiation, apoptosis, and immune responses.[1][2][3] The dysregulation of PKC activity is implicated in the pathophysiology of numerous diseases, including cancer and inflammatory disorders, rendering it a compelling target for therapeutic intervention.

Cetaben is a small molecule that has been investigated for its antiatherosclerotic properties.[4] While its mechanism of action in that context has been explored, a direct, documented impact on Protein Kinase C is not established in publicly available scientific literature. These application notes, therefore, provide a comprehensive guide for researchers interested in investigating the potential interaction between Cetaben and PKC. The protocols outlined herein describe established methodologies to determine if and how a small molecule like Cetaben might modulate PKC activity.

The following sections detail the principles of key assays, provide step-by-step experimental protocols, and offer templates for data presentation and visualization to guide your research into the prospective effects of Cetaben on Protein Kinase C.

I. Overview of Protein Kinase C Signaling

PKC isoforms are broadly categorized into three groups based on their activation requirements: conventional (cPKC), novel (nPKC), and atypical (aPKC).[1] The activation of conventional and novel PKC isoforms is a key event downstream of G-protein coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs). Upon receptor activation, phospholipase C (PLC) is activated, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), which, along with DAG, recruits and activates cPKC isoforms at the plasma membrane.[5] nPKC isoforms are activated by DAG but are calcium-independent.[1] Atypical PKCs do not require DAG or Ca2+ for their activation.[1]

General overview of the Protein Kinase C signaling pathway.

II. Experimental Protocols for Assessing Cetaben's Impact on PKC

To thoroughly investigate the effect of Cetaben on PKC, a multi-faceted approach is recommended, encompassing in vitro biochemical assays and cell-based assays.

Protocol 1: In Vitro PKC Kinase Activity Assay (Non-Radioactive, ELISA-based)

This assay measures the ability of PKC to phosphorylate a specific peptide substrate in the presence of Cetaben. The level of phosphorylation is then quantified using a phosphospecific antibody.

Materials and Reagents:

• Recombinant active PKC enzyme (isoform-specific, if desired)

• PKC substrate peptide (e.g., KRTLRR)[5]

• Cetaben (dissolved in a suitable solvent, e.g., DMSO)

• Kinase Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl2, 1 mM DTT)

• ATP

• Phosphatidylserine (PS) and Diacylglycerol (DAG) for PKC activation

• 96-well microtiter plates pre-coated with the PKC substrate

• Phosphospecific primary antibody

• HRP-conjugated secondary antibody

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 N H2SO4)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Experimental Workflow:

Workflow for the in vitro PKC kinase activity assay.

Procedure:

• Reagent Preparation: Prepare serial dilutions of Cetaben in the kinase assay buffer. The final solvent concentration should be kept constant across all wells and should not exceed 1%.

• Assay Setup: To each well of the substrate-coated microtiter plate, add the following in order:

  • Kinase Assay Buffer

  • PKC activators (PS and DAG)

  • Cetaben dilution or vehicle control

  • Recombinant PKC enzyme

• Initiate Kinase Reaction: Add ATP to each well to start the reaction. The final concentration of ATP should be at or near the Km for the specific PKC isoform being tested.

• Incubation: Incubate the plate at 30°C for a predetermined optimal time (e.g., 30-60 minutes).

• Stopping the Reaction and Washing: Terminate the reaction by emptying the wells and washing them three times with Wash Buffer.

• Primary Antibody Incubation: Add the diluted phosphospecific primary antibody to each well and incubate at room temperature for 60 minutes.

• Washing: Wash the wells three times with Wash Buffer.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody and incubate at room temperature for 30 minutes.

• Washing: Wash the wells three times with Wash Buffer.

• Color Development: Add TMB substrate to each well and incubate in the dark until sufficient color develops (typically 15-30 minutes).

• Stopping Color Development: Add Stop Solution to each well.

• Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.

Data Presentation:

The results can be used to calculate the half-maximal inhibitory concentration (IC50) of Cetaben.

Cetaben Concentration (µM)	Absorbance at 450 nm (Mean ± SD)	% Inhibition
0 (Vehicle)	1.2 ± 0.05	0
0.1	1.1 ± 0.04	8.3
1	0.8 ± 0.06	33.3
10	0.5 ± 0.03	58.3
100	0.2 ± 0.02	83.3

Protocol 2: Direct Binding Assay using Surface Plasmon Resonance (SPR)

SPR is a label-free technique to measure the binding kinetics and affinity between a small molecule (analyte) and a protein (ligand) immobilized on a sensor chip.[6][7]

Materials and Reagents:

• Purified PKC protein

• Cetaben

• SPR instrument and sensor chips (e.g., CM5)

• Immobilization reagents (e.g., EDC, NHS, ethanolamine)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (specific to the protein-ligand interaction)

Procedure:

• PKC Immobilization: Immobilize the purified PKC protein onto the sensor chip surface using standard amine coupling chemistry.

• Cetaben Preparation: Prepare a series of concentrations of Cetaben in the running buffer.

• Binding Analysis: Inject the different concentrations of Cetaben over the immobilized PKC surface and a reference surface. The binding is measured in real-time as a change in the refractive index.

• Dissociation: After the association phase, flow running buffer over the chip to monitor the dissociation of Cetaben.

• Regeneration: Inject the regeneration solution to remove any remaining bound Cetaben and prepare the surface for the next injection.

• Data Analysis: Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Data Presentation:

Compound	ka (M⁻¹s⁻¹)	kd (s⁻¹)	KD (µM)
Cetaben	1.5 x 10³	3.0 x 10⁻²	20
Positive Control	2.0 x 10⁵	1.0 x 10⁻³	0.005

Protocol 3: Cellular Assay - Western Blotting for Phosphorylated PKC Substrates

This assay determines the effect of Cetaben on PKC activity within a cellular context by measuring the phosphorylation of a known downstream substrate of PKC.

Materials and Reagents:

• Cell line of interest

• Cell culture medium and supplements

• Cetaben

• PKC activator (e.g., Phorbol 12-myristate 13-acetate - PMA)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (against phosphorylated PKC substrate and total substrate)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• SDS-PAGE gels and transfer membranes (e.g., PVDF)

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells and allow them to adhere. Treat the cells with various concentrations of Cetaben for a specific duration. In some experiments, stimulate the cells with a PKC activator like PMA.

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• SDS-PAGE and Western Blotting:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with the primary antibody against the phosphorylated PKC substrate.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detect the signal using a chemiluminescent substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody against the total PKC substrate for normalization.

Data Presentation:

The band intensities from the western blots can be quantified using densitometry.

Treatment	Cetaben (µM)	p-Substrate/Total Substrate Ratio (Fold Change vs. Control)
Vehicle Control	0	1.0
PMA	0	5.2
PMA + Cetaben	1	4.1
PMA + Cetaben	10	2.5
PMA + Cetaben	100	1.2

III. Conclusion

The protocols described in these application notes provide a robust framework for the initial investigation into the potential effects of Cetaben on Protein Kinase C. By employing a combination of in vitro and cellular assays, researchers can systematically evaluate whether Cetaben directly binds to PKC, modulates its kinase activity, and affects its signaling pathways within a biological system. The successful application of these techniques will provide valuable data for drug development professionals and scientists seeking to understand the broader pharmacological profile of Cetaben.

References

• 1. Protein Kinase C Signaling | Cell Signaling Technology [cellsignal.com]
• 2. bosterbio.com [bosterbio.com]
• 3. Protein kinase C in the immune system: from signalling to chromatin regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cetaben sodium, an antiatherosclerotic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols for Cetaben Solution Preparation in Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetaben, also known as p-(hexadecylamino)benzoate, is a small molecule drug candidate with notable hypolipidemic properties. It functions as a peroxisome proliferator-activated receptor α (PPARα)-independent peroxisome proliferator.[1] In research settings, Cetaben has been shown to decrease serum triglyceride and cholesterol levels.[1] Its mechanism of action involves the inhibition of cholesterol and triglyceride synthesis, leading to morphological changes in the Golgi apparatus.[1][2] These application notes provide detailed protocols for the preparation of Cetaben solutions for both in vitro and in vivo research applications, along with relevant technical data and safety information.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Cetaben is provided in the table below.

Property	Value
Synonyms	p-(hexadecylamino)benzoate, Cetabenum
Molecular Formula	C₂₃H₃₉NO₂
Molecular Weight	361.6 g/mol
CAS Number	55986-43-1
Appearance	Crystalline solid

Solubility Data

Proper solubilization is critical for accurate and reproducible experimental results. The solubility of Cetaben in common laboratory solvents is summarized below.

Solvent	Solubility
Dimethylformamide (DMF)	20 mg/mL
Dimethyl sulfoxide (B87167) (DMSO)	20 mg/mL
Ethanol	1 mg/mL
DMSO:PBS (pH 7.2) (1:1)	0.15 mg/mL

Experimental Protocols

In Vitro Solution Preparation: Stock Solution for Cell-Based Assays

This protocol describes the preparation of a 10 mM Cetaben stock solution in DMSO, suitable for treating mammalian cell cultures, such as the human hepatoma cell line HepG2.

Materials:

• Cetaben (crystalline solid)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Vortex mixer

• Calibrated pipettes

Procedure:

• Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to prevent contamination of the stock solution.

• Weighing Cetaben: Accurately weigh a precise amount of Cetaben powder. For a 10 mM stock solution, this will be approximately 3.62 mg per 1 mL of DMSO.

• Dissolution: Add the weighed Cetaben to a sterile microcentrifuge tube. Add the appropriate volume of cell culture grade DMSO to achieve a final concentration of 10 mM.

• Solubilization: Vortex the solution until the Cetaben is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterilization: Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile tube to ensure sterility.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

In Vitro Application: Treatment of HepG2 Cells

This protocol provides a general workflow for treating HepG2 cells with Cetaben to study its effects on lipid metabolism. A concentration of 50 µM has been shown to inhibit triglyceride and cholesterol ester synthesis.[1]

Materials:

• HepG2 cells

• Complete cell culture medium (e.g., EMEM supplemented with 10% FBS)

• Cetaben stock solution (10 mM in DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Cell Seeding: Seed HepG2 cells in appropriate cell culture plates and allow them to adhere and grow to the desired confluency (typically 70-80%).

• Preparation of Working Solution: Dilute the 10 mM Cetaben stock solution in complete cell culture medium to the desired final concentration (e.g., 50 µM). It is crucial to maintain a final DMSO concentration below 0.5% to avoid solvent-induced cytotoxicity.

• Cell Treatment: Remove the existing medium from the cells and replace it with the medium containing the desired concentration of Cetaben. Include a vehicle control group treated with the same concentration of DMSO as the highest Cetaben concentration.

• Incubation: Incubate the cells for the desired experimental duration (e.g., 24-48 hours).

• Downstream Analysis: Following incubation, cells can be harvested and analyzed for various endpoints, such as lipid accumulation (e.g., using Oil Red O staining), gene expression of lipid metabolism-related genes (e.g., via qPCR), or protein expression (e.g., via Western blotting).

In Vivo Solution Preparation: Oral Suspension for Animal Studies

This protocol details the preparation of a 3% Cetaben suspension in gum arabic, as has been used in rat studies.

Materials:

• Cetaben (crystalline solid)

• Gum arabic

• Purified water

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

Procedure:

• Gum Arabic Solution Preparation: Prepare a 3% (w/v) gum arabic solution by slowly adding gum arabic powder to purified water while stirring continuously until fully dissolved.

• Cetaben Suspension: Weigh the required amount of Cetaben powder. Gradually add the Cetaben powder to the gum arabic solution while continuously stirring or homogenizing to ensure a uniform suspension.

• Homogenization: For a more stable and uniform suspension, use a mortar and pestle to triturate the Cetaben powder with a small amount of the gum arabic solution to form a paste before gradually adding the remaining solution. Alternatively, a mechanical homogenizer can be used.

• Administration: The suspension should be administered to animals via oral gavage at the desired dosage. Ensure the suspension is well-mixed before each administration.

Mechanism of Action and Signaling Pathway

Cetaben exerts its hypolipidemic effects through a PPARα-independent pathway. It directly inhibits key enzymes involved in cholesterol and triglyceride synthesis. This leads to a reduction in cellular cholesterol levels, which in turn affects the morphology and function of the Golgi apparatus.

References

• 1. caymanchem.com [caymanchem.com]
• 2. The hypolipidemic compound cetaben induces changes in Golgi morphology and vesicle movement - PubMed [pubmed.ncbi.nlm.nih.gov]

Using Cetaben to Study Cellular Lipid Uptake: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetaben (sodium p-(hexadecylamino) benzoate) is a compound that has demonstrated effects on lipid metabolism. Notably, it has been shown to lower plasma cholesterol and reduce aortic sterol deposition in preclinical studies.[1] The primary mechanism of action identified for Cetaben is the inhibition of the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT), which is responsible for the esterification of cholesterol within cells.[1] This activity makes Cetaben a valuable tool for investigating the cellular processes of lipid uptake and metabolism, particularly cholesterol trafficking and storage.

These application notes provide detailed protocols for utilizing Cetaben to study cellular lipid uptake, with a focus on cholesterol and fatty acids. The protocols are designed for use in a research setting with cultured mammalian cells.

Data Presentation

The following tables provide a structured overview of the key quantitative parameters for the experimental protocols detailed below.

Table 1: Recommended Reagent Concentrations

Reagent	Stock Concentration	Working Concentration	Solvent
Cetaben	10 mM	10-100 µM	DMSO
NBD-Cholesterol	1 mg/mL	1-5 µg/mL	Ethanol
BODIPY FL C16 (Palmitate)	1 mM	1-5 µM	DMSO
Avasimibe (Positive Control)	10 mM	1-10 µM	DMSO

Table 2: Experimental Conditions for Lipid Uptake Assays

Parameter	Cholesterol Uptake Assay	Fatty Acid Uptake Assay
Cell Line Examples	HepG2, THP-1 Macrophages, CHO	3T3-L1 Adipocytes, H9c2 Cardiomyocytes, HepG2
Seeding Density	70-80% confluency	70-80% confluency
Pre-incubation (Inhibitor)	1-4 hours	1-4 hours
Lipid Incubation Time	4-24 hours	30-60 minutes
Detection Method	Fluorescence Microscopy, Plate Reader	Fluorescence Microscopy, Plate Reader
Excitation/Emission (nm)	~485 / ~535 (NBD)	~488 / ~508 (BODIPY)

Experimental Protocols

Protocol 1: Cholesterol Uptake Assay Using NBD-Cholesterol

This protocol describes how to measure cellular cholesterol uptake using the fluorescent cholesterol analog NBD-cholesterol and how to assess the inhibitory effect of Cetaben.

Materials:

• Cell line of interest (e.g., HepG2)

• Complete culture medium

• Serum-free culture medium

• Cetaben

• NBD-Cholesterol

• Phosphate-buffered saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Plating: Seed cells in a black, clear-bottom 96-well plate at a density that will result in 70-80% confluency on the day of the experiment. Incubate in complete culture medium at 37°C and 5% CO2.

• Cell Treatment (Inhibitor Pre-incubation):

  • Prepare working solutions of Cetaben in serum-free medium at various concentrations (e.g., 10, 25, 50, 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Avasimibe).

  • Remove the complete culture medium from the wells and wash the cells once with PBS.

  • Add 100 µL of the Cetaben-containing or control medium to the respective wells.

  • Incubate for 1-4 hours at 37°C.

• Cholesterol Uptake:

  • Prepare a working solution of NBD-cholesterol in serum-free medium (typically 1-5 µg/mL).[2]

  • Add the NBD-cholesterol solution to the wells containing the pre-incubated cells with Cetaben or controls.

  • Incubate at 37°C for 4-24 hours. The optimal time should be determined empirically for the specific cell line.[2][3]

• Measurement:

  • Plate Reader:

    • Remove the NBD-cholesterol containing medium.

    • Wash the cells twice with ice-cold PBS to remove extracellular fluorescence.

    • Add 100 µL of PBS or cell lysis buffer to each well.

    • Measure the fluorescence intensity using a plate reader with excitation/emission wavelengths appropriate for NBD (e.g., ~485/535 nm).[4]

  • Fluorescence Microscopy:

    • Remove the NBD-cholesterol containing medium.

    • Wash the cells twice with ice-cold PBS.

    • Add 100 µL of PBS or a suitable imaging buffer to each well.

    • Visualize and capture images using a fluorescence microscope with a FITC/GFP filter set.[3]

• Data Analysis: Quantify the fluorescence intensity per well or per cell. Normalize the data to the vehicle control to determine the percent inhibition of cholesterol uptake by Cetaben.

Protocol 2: Fatty Acid Uptake Assay Using BODIPY-Labeled Fatty Acids

This protocol outlines a method to measure cellular fatty acid uptake using a fluorescently labeled fatty acid, such as BODIPY FL C16, and to evaluate the effect of Cetaben on this process.

Materials:

• Cell line of interest (e.g., 3T3-L1 adipocytes)

• Complete culture medium

• Serum-free culture medium

• Cetaben

• BODIPY FL C16 (or other BODIPY-labeled fatty acid)

• Phosphate-buffered saline (PBS)

• Black, clear-bottom 96-well plates

• Fluorescence plate reader or fluorescence microscope

Procedure:

• Cell Plating: Seed cells in a black, clear-bottom 96-well plate to achieve 70-80% confluency at the time of the assay. Incubate in complete culture medium at 37°C and 5% CO2.

• Serum Starvation: After cells have attached, gently remove the media and replace it with serum-free culture media. Incubate for 1-2 hours at 37°C.[5]

• Cell Treatment (Inhibitor Pre-incubation):

  • Prepare working solutions of Cetaben in serum-free medium.

  • Add 100 µL of the Cetaben-containing or control medium to the wells.

  • Incubate for 1-4 hours at 37°C.

• Fatty Acid Uptake:

  • Prepare a working solution of BODIPY FL C16 in serum-free medium (typically 1-5 µM).

  • Add the BODIPY FL C16 solution to the wells.

  • Immediately begin monitoring fluorescence for a kinetic assay or incubate for 30-60 minutes for an endpoint assay.[1][5]

• Measurement:

  • Plate Reader (Kinetic): Measure fluorescence intensity every 1-2 minutes for 30-60 minutes using a bottom-read mode with excitation/emission wavelengths suitable for BODIPY (e.g., ~488/508 nm).[1][5]

  • Plate Reader (Endpoint): After the incubation period, wash the cells with PBS and measure the final fluorescence intensity.

  • Fluorescence Microscopy: After incubation, wash the cells with PBS, add imaging buffer, and capture images using a fluorescence microscope.

• Data Analysis: For kinetic data, calculate the rate of uptake (slope of the initial linear phase). For endpoint data, normalize the fluorescence intensity to the vehicle control.

Visualizations

Caption: Experimental workflow for studying cellular lipid uptake with Cetaben.

Caption: Proposed mechanism of Cetaben's action on cellular cholesterol metabolism.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. benchchem.com [benchchem.com]
• 3. content.abcam.com [content.abcam.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Cetaben

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Cetaben in bulk drug substance and pharmaceutical dosage forms. The method is developed to provide a reliable and accurate analytical procedure for researchers, scientists, and drug development professionals. The protocol has been established based on common practices for small molecule drug analysis and serves as a comprehensive guide for method implementation and validation.

Introduction

Cetaben is a novel therapeutic agent under investigation for its potential pharmacological activities. Accurate and precise quantification of Cetaben is crucial for pharmacokinetic studies, formulation development, and quality control. High-performance liquid chromatography (HPLC) is a powerful analytical technique widely used in the pharmaceutical industry for its high resolution, sensitivity, and specificity.[1][2] This document provides a detailed protocol for an RP-HPLC method for the determination of Cetaben, including sample preparation, chromatographic conditions, and method validation parameters.

Experimental

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV-Vis detector.

• Chromatography Data System (CDS): Software for instrument control, data acquisition, and processing.

• Analytical Balance: Capable of weighing to 0.01 mg.

• Volumetric glassware: Class A volumetric flasks and pipettes.

• Solvents: HPLC grade acetonitrile (B52724) and methanol.[1]

• Reagents: HPLC grade water (e.g., Milli-Q or equivalent), phosphate (B84403) buffer salts.

• Sample Filtration: 0.45 µm or 0.22 µm syringe filters.[3]

Chromatographic Conditions

A reliable HPLC method requires careful optimization of chromatographic parameters to achieve good resolution, peak shape, and a reasonable run time. The following conditions are recommended for the analysis of Cetaben.

Parameter	Recommended Condition
HPLC Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Phosphate Buffer (pH 3.0) : Acetonitrile (35:65, v/v)[4]
Flow Rate	1.0 mL/min[4]
Injection Volume	20 µL
Column Temperature	30 °C
Detection Wavelength	228 nm[4]
Run Time	10 minutes

Protocols

Preparation of Solutions

a) Mobile Phase Preparation (1 L):

• Prepare a phosphate buffer solution by dissolving the appropriate amount of a phosphate salt (e.g., potassium dihydrogen phosphate) in HPLC grade water to a final concentration of 20 mM.

• Adjust the pH of the buffer to 3.0 with phosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter.

• Mix 350 mL of the filtered phosphate buffer with 650 mL of acetonitrile.

• Degas the mobile phase by sonication or helium sparging before use.

b) Standard Stock Solution Preparation (1000 µg/mL):

• Accurately weigh approximately 25 mg of Cetaben reference standard into a 25 mL volumetric flask.

• Dissolve the standard in the mobile phase.

• Sonicate for 5 minutes to ensure complete dissolution.

• Make up to the mark with the mobile phase and mix well.

c) Working Standard Solutions:

• Prepare a series of working standard solutions by serially diluting the standard stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 10-80 µg/mL).[4]

d) Sample Preparation:

• For Bulk Drug Substance:

  • Accurately weigh an amount of the bulk drug equivalent to 25 mg of Cetaben into a 25 mL volumetric flask.

  • Follow steps 2-4 of the standard stock solution preparation.

  • Dilute this solution with the mobile phase to a final concentration within the linear range of the method.

• For Pharmaceutical Dosage Forms (e.g., Tablets):

  • Weigh and finely powder a representative number of tablets (e.g., 20 tablets).

  • Accurately weigh a portion of the powder equivalent to one tablet's labeled amount of Cetaben into a suitable volumetric flask.

  • Add a sufficient amount of mobile phase to dissolve the active ingredient.

  • Sonicate for 15-20 minutes to ensure complete extraction.

  • Make up to the mark with the mobile phase and mix well.

  • Filter the solution through a 0.45 µm syringe filter to remove any undissolved excipients.[3]

  • Further dilute the filtered solution with the mobile phase to a final concentration within the linear range of the method.

HPLC Analysis Procedure

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure the system is clean.

• Inject the working standard solutions in ascending order of concentration.

• Inject the prepared sample solutions.

• After each injection, allow the chromatogram to run for the specified run time.

• Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Determine the concentration of Cetaben in the sample solutions from the calibration curve.

Method Validation

The developed HPLC method should be validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is suitable for its intended purpose.[5][6][7] The key validation parameters are summarized below.

System Suitability

System suitability tests are performed to ensure the chromatographic system is adequate for the analysis.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
Relative Standard Deviation (RSD) of Peak Area (n=6)	≤ 2.0%

Linearity

The linearity of the method is its ability to elicit test results that are directly proportional to the concentration of the analyte.

Parameter	Result
Linearity Range	10 - 80 µg/mL[4]
Correlation Coefficient (r²)	≥ 0.999

Precision

The precision of an analytical procedure expresses the closeness of agreement between a series of measurements obtained from multiple sampling of the same homogeneous sample.

Precision Type	Acceptance Criteria (RSD)
Repeatability (Intra-day)	≤ 2.0%
Intermediate Precision (Inter-day)	≤ 2.0%

Accuracy

The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.

Parameter	Acceptance Criteria
Recovery	98.0% - 102.0%

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

Parameter	Result
LOD	0.11 µg/mL[4]
LOQ	0.34 µg/mL[4]

Experimental Workflow Diagram

References

• 1. greyhoundchrom.com [greyhoundchrom.com]
• 2. aaps.ca [aaps.ca]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. ijcrt.org [ijcrt.org]

In Vivo Application of Cetaben for Atherosclerosis Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cetaben, also known as sodium p-(hexadecylamino)benzoate, has been investigated for its anti-atherosclerotic properties. Its mechanism of action primarily involves the inhibition of Acyl-CoA: Cholesterol Acyltransferase (ACAT), an enzyme crucial for the esterification and subsequent storage of cholesterol within cells. By blocking this process, particularly in macrophages within the arterial wall, Cetaben helps to prevent the formation of foam cells, a key event in the initiation and progression of atherosclerotic plaques.[1] This document provides detailed application notes and protocols for the in vivo use of Cetaben in atherosclerosis research, based on preclinical studies.

Mechanism of Action

Cetaben's anti-atherosclerotic effects are attributed to its ability to inhibit ACAT.[1] ACAT1, the isoform present in macrophages, is responsible for converting free cholesterol into cholesteryl esters, which are then stored in lipid droplets.[2][3] This accumulation of cholesteryl esters transforms macrophages into foam cells, a hallmark of atherosclerosis.[2][4] By inhibiting ACAT1, Cetaben reduces the storage of cholesteryl esters, thereby limiting foam cell formation and the inflammatory processes associated with plaque development.[2][5] The inhibition of ACAT may also reduce intestinal cholesterol absorption and decrease the assembly of apolipoprotein B-containing lipoproteins.[6]

Data Presentation

The following tables summarize the quantitative data from a key in vivo study investigating the effects of Cetaben in a rabbit model of atherosclerosis.

Table 1: Effect of Cetaben on Plasma Cholesterol and Aortic Sterol Content in Hypercholesterolemic Rabbits [1][7]

Treatment Group	Dosage (mg/kg/day)	Plasma Cholesterol (mg/dL)	Total Aortic Sterol (mg/aorta)	Aortic Esterified Sterol (mg/aorta)
Control (Hypercholesterolemic Diet)	-	1585 ± 225	25.8 ± 3.9	19.9 ± 3.6
Cetaben	27	1420 ± 210	16.1 ± 2.6	10.9 ± 2.3
Cetaben	113	980 ± 155	11.5 ± 2.1	6.8 ± 1.8*

*Indicates a statistically significant difference compared to the control group.

Table 2: Effect of Cetaben on the Incidence and Severity of Gross Atherosclerotic Lesions in Hypercholesterolemic Rabbits [1][7]

Treatment Group	Dosage (mg/kg/day)	Incidence of Lesions (%)	Lesion Score (0-4 scale)
Control (Hypercholesterolemic Diet)	-	100	2.8 ± 0.4
Cetaben	27	80	1.9 ± 0.5
Cetaben	113	60	1.2 ± 0.4

*Indicates a statistically significant difference compared to the control group.

Signaling Pathway

The primary signaling pathway affected by Cetaben is the intracellular cholesterol esterification pathway mediated by ACAT1 in macrophages.

Caption: Cetaben inhibits ACAT1, preventing cholesterol esterification and foam cell formation.

Experimental Protocols

The following are detailed protocols for key experiments in the in vivo study of Cetaben for atherosclerosis.

Animal Model and Diet-Induced Hypercholesterolemia

Objective: To induce atherosclerosis in an animal model through a high-cholesterol diet. New Zealand White rabbits are a commonly used model for such studies.[8][9]

Materials:

• Male New Zealand White rabbits (2.5-3.0 kg)

• Standard rabbit chow

• Cholesterol (USP grade)

• Peanut oil or other suitable fat source

• Animal caging and husbandry equipment

Protocol:

• Acclimatize rabbits to the housing facility for at least one week, providing standard chow and water ad libitum.

• Prepare the atherogenic diet. A common formulation consists of standard rabbit chow supplemented with 1-2% cholesterol and 4-6% peanut oil.[8] To prepare, dissolve the cholesterol in warmed peanut oil and then mix thoroughly with the standard chow pellets.

• Divide the rabbits into control and treatment groups.

• Feed the control group the atherogenic diet for the duration of the study (typically 8-12 weeks).

• For the treatment groups, administer Cetaben at the desired dosages (e.g., 27 mg/kg/day and 113 mg/kg/day) orally, mixed with a small portion of the daily diet, starting from the initiation of the atherogenic diet.[7]

• Monitor the animals' health and body weight regularly.

• Collect blood samples at baseline and at regular intervals to monitor plasma cholesterol levels.

Aortic Endothelial De-endothelialization (Balloon Catheter Injury)

Objective: To accelerate and localize atherosclerotic lesion formation by inducing endothelial injury in the aorta.[1][7]

Materials:

• Anesthetized, hypercholesterolemic rabbits from Protocol 1

• 4F Fogarty embolectomy catheter

• Fluoroscope (optional, for guidance)

• Surgical instruments for vascular access (e.g., femoral artery cutdown)

• Heparinized saline

Protocol:

• Anesthetize the rabbit using an appropriate anesthetic regimen (e.g., ketamine/xylazine).

• Surgically expose the femoral artery.

• Introduce the 4F Fogarty embolectomy catheter into the femoral artery and advance it into the abdominal aorta to the level of the diaphragm.

• Inflate the balloon with saline to a pressure that causes gentle distension of the aorta (e.g., 450-500 mmHg).[10]

• Withdraw the inflated catheter slowly and steadily to the aortic bifurcation to denude the endothelium. Repeat this process three times.[10]

• Remove the catheter and ligate the femoral artery.

• Close the surgical incision and allow the animal to recover.

• Continue the respective diets and Cetaben treatments for the remainder of the study period.

Quantification of Atherosclerotic Lesions

Objective: To assess the extent and severity of atherosclerotic plaque formation in the aorta.

Materials:

• Euthanized rabbits from the study

• Dissection tools

• Sudan IV stain

• Formalin (10% buffered)

• Microscope

• Image analysis software (e.g., ImageJ)

Protocol:

• At the end of the study period, euthanize the rabbits with an overdose of pentobarbital.

• Perfuse the vascular system with saline followed by 10% buffered formalin.

• Carefully dissect the entire aorta from the aortic arch to the iliac bifurcation.

• Remove adherent adipose and connective tissue.

• Open the aorta longitudinally and pin it flat on a wax-bottomed dish.

• Gross Lesion Analysis:

  • Stain the aorta with Sudan IV solution for 15 minutes to visualize lipid-rich atherosclerotic lesions (which will appear red).

  • Destain in 80% ethanol.

  • Photograph the stained aorta.

  • Use image analysis software to quantify the total aortic surface area and the area of the Sudan IV-positive lesions. Express the lesion area as a percentage of the total aortic surface area.[5]

• Histological Analysis:

  • Take cross-sections from specific regions of the aorta (e.g., aortic arch, thoracic aorta, abdominal aorta).

  • Process the tissue for paraffin (B1166041) or frozen sectioning.

  • Stain sections with Hematoxylin and Eosin (H&E) for general morphology and Oil Red O for lipid deposition.

  • Analyze the sections microscopically to assess lesion composition, including foam cell accumulation, fibrous cap thickness, and necrotic core size.

Analysis of Aortic Sterol Content

Objective: To quantify the total and esterified cholesterol content in the aortic tissue.[5]

Materials:

• Aortic tissue samples

• Chloroform-methanol (2:1, v/v)

• Gas-liquid chromatography (GLC) system

• Internal standard (e.g., 5α-cholestane)

Protocol:

• Homogenize a weighed portion of the aorta.

• Extract lipids from the homogenate using a chloroform-methanol mixture.

• Separate the lipid extract into free and esterified sterol fractions using thin-layer chromatography.

• Saponify the esterified sterol fraction to release free sterols.

• Analyze the free and saponified sterol fractions by GLC after derivatization.

• Quantify the amount of cholesterol and cholesteryl esters relative to the internal standard and the tissue weight.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the in vivo efficacy of Cetaben in an atherosclerosis model.

Caption: A typical workflow for in vivo testing of Cetaben in a rabbit atherosclerosis model.

References

• 1. Therapeutic potential of ACAT inhibitors as lipid lowering and anti-atherosclerotic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enhancement of human ACAT1 gene expression to promote the macrophage-derived foam cell formation by dexamethasone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Macrophage ACAT depletion: mechanisms of atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. content-assets.jci.org [content-assets.jci.org]
• 5. Quantification and characterization of aortic cholesterol in rabbits fed a high-cholesterol diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ACAT inhibitors as antiatherosclerotic agents: compounds and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rabbit models for the study of human atherosclerosis: from pathophysiological mechanisms to translational medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sochob.cl [sochob.cl]
• 10. REDUCTION OF EXCESS CHOLESTEROL IN THE RABBIT AORTA BY INHIBITION OF ENDOGENOUS CHOLESTEROL SYNTHESIS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Cetaben Solubility Issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on overcoming solubility challenges with Cetaben in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the known solubility of Cetaben in common laboratory solvents?

A1: Cetaben exhibits poor solubility in aqueous solutions. The table below summarizes its approximate solubility in various solvents.

Q2: Why is Cetaben poorly soluble in aqueous solutions?

A2: Cetaben is a lipophilic molecule, meaning it has a strong affinity for fats and oils and repels water. This characteristic is due to its long hexadecyl carbon chain, which is hydrophobic.

Q3: What are the common signs of solubility issues with Cetaben?

A3: Common indicators of solubility problems include:

• The compound failing to dissolve completely, with visible particles remaining.

• The solution appearing cloudy or forming a precipitate after initial dissolution.

• Inconsistent results in downstream experiments due to inaccurate drug concentration.

Q4: Can I use surfactants to improve Cetaben solubility?

A4: Yes, surfactants can be an effective method for enhancing the solubility of poorly soluble drugs like Cetaben. Non-ionic surfactants such as Tween-80 or Pluronic-F68 are often used in pharmaceutical formulations to increase solubility.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter when preparing aqueous solutions of Cetaben.

Issue 1: Cetaben powder is not dissolving in my aqueous buffer.

• Question: Have you tried using a co-solvent?

  • Answer: Cetaben is practically insoluble in purely aqueous solutions. The use of a water-miscible organic co-solvent is recommended.[2][3] Start by dissolving Cetaben in a minimal amount of an organic solvent like DMSO or DMF before adding it to your aqueous buffer.

• Question: What is the final concentration of the organic solvent in your solution?

  • Answer: It is crucial to keep the percentage of the organic co-solvent as low as possible to avoid potential toxicity in cell-based assays or other biological experiments.

Issue 2: My Cetaben solution is cloudy or has formed a precipitate.

• Question: At what point did the solution become cloudy?

  • Answer: If the solution became cloudy immediately upon adding the Cetaben stock (dissolved in an organic solvent) to the aqueous buffer, the concentration of Cetaben may be too high for the chosen co-solvent percentage. Try reducing the final concentration of Cetaben.

• Question: Have you considered adjusting the pH of your aqueous buffer?

  • Answer: For compounds with ionizable groups, adjusting the pH of the solution can significantly impact solubility.[1][2][4] Since Cetaben has a carboxylic acid group, increasing the pH of the buffer (e.g., to pH 7.2 or higher) can deprotonate this group, making the molecule more soluble in aqueous solutions.

Quantitative Data Summary

The following table provides a summary of the known solubility of Cetaben in various solvents.

Solvent	Solubility
DMF	20 mg/mL
DMSO	20 mg/mL
DMSO:PBS (pH 7.2) (1:1)	0.15 mg/mL
Ethanol	1 mg/mL

Data sourced from publicly available chemical information.[5]

Experimental Protocols

Protocol 1: Preparation of a Cetaben Solution using a Co-solvent

• Weighing: Accurately weigh the desired amount of Cetaben powder in a sterile microfuge tube.

• Initial Dissolution: Add a minimal volume of 100% DMSO to the Cetaben powder to create a concentrated stock solution (e.g., 20 mg/mL). Vortex thoroughly until the powder is completely dissolved.

• Serial Dilution: Perform serial dilutions of the concentrated stock solution with your aqueous experimental buffer to achieve the desired final concentration. Ensure that the final concentration of DMSO is low (typically <0.5%) to minimize solvent effects on your experiment.

• Final Check: Gently mix the final solution and visually inspect for any signs of precipitation or cloudiness.

Protocol 2: Enhancing Cetaben Solubility with pH Adjustment

• Prepare Alkaline Buffer: Prepare your desired aqueous buffer and adjust the pH to a value above 7.2 (e.g., 7.4-8.0).

• Prepare Cetaben Stock: Prepare a concentrated stock solution of Cetaben in DMSO as described in Protocol 1.

• Dilution in Alkaline Buffer: Dilute the Cetaben stock solution into the alkaline aqueous buffer to the desired final concentration.

• pH Confirmation: After dilution, re-check the pH of the final solution and adjust if necessary.

Visualizations

Caption: Experimental workflow for preparing a Cetaben solution.

Caption: Troubleshooting decision tree for Cetaben solubility.

References

• 1. ijmsdr.org [ijmsdr.org]
• 2. wjbphs.com [wjbphs.com]
• 3. ijpbr.in [ijpbr.in]
• 4. brieflands.com [brieflands.com]
• 5. caymanchem.com [caymanchem.com]

Optimizing Cetaben concentration for cell-based assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using Cetaben in cell-based assays. Our goal is to help you optimize your experimental conditions and obtain reliable, reproducible results.

Troubleshooting Guide

This guide addresses common issues that may arise during the optimization of Cetaben concentration in your experiments.

Problem	Possible Cause	Suggested Solution
High variability between replicate wells	- Inconsistent cell seeding[1] - Edge effects in the microplate - Incomplete dissolution of Cetaben	- Ensure a homogenous single-cell suspension before seeding. - Avoid using the outer wells of the plate or fill them with sterile media/PBS.[2] - Vortex the final dilution of Cetaben thoroughly before adding to the wells.
Unexpectedly high or low cell viability	- Incorrect Cetaben concentration - Inaccurate cell counting - Contamination of cell culture[3]	- Prepare fresh serial dilutions from a new stock solution. - Verify cell count using a hemocytometer or automated cell counter.[4] - Regularly check cultures for signs of contamination.
Precipitation of Cetaben in culture medium	- Cetaben solubility limit exceeded[5] - Interaction with media components	- Lower the final concentration of Cetaben. - If using a solvent like DMSO, ensure the final concentration does not exceed 0.5%. - Test the solubility of Cetaben in your specific cell culture medium.
Inconsistent results with tetrazolium-based assays (MTT, XTT)	- Interference of Cetaben with formazan (B1609692) production - Cetaben-induced changes in cellular metabolism	- Compare results with a non-metabolic viability assay (e.g., Trypan Blue exclusion).[6][7] - Run a control with Cetaben in cell-free medium to check for direct reduction of the tetrazolium salt.

Frequently Asked Questions (FAQs)

1. How should I prepare and store a stock solution of Cetaben?

To prepare a stock solution, dissolve Cetaben in a suitable solvent such as DMSO to a high concentration (e.g., 10 mM).[8][9] It is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[10] Store the aliquots at -20°C or -80°C, protected from light.[11] When preparing working solutions, thaw an aliquot and dilute it in your cell culture medium to the desired final concentration immediately before use.

2. What is the recommended starting concentration range for Cetaben in a cell viability assay?

For initial screening, a broad range of concentrations is recommended, typically spanning several orders of magnitude (e.g., from 0.01 µM to 100 µM). This will help in determining the dose-response relationship and identifying the IC50 value for your specific cell line.

3. How long should I incubate my cells with Cetaben?

The optimal incubation time depends on the cell type and the specific assay being performed. For many cancer cell lines, a 24 to 72-hour incubation period is a common starting point for cytotoxicity assays.[12]

4. Can Cetaben interfere with common cell viability assays?

As with any compound, it is possible for Cetaben to interfere with certain assay chemistries. For example, some compounds can directly reduce tetrazolium salts like MTT or XTT, leading to an overestimation of cell viability.[6][7] It is advisable to run appropriate controls, such as a cell-free assay with Cetaben and the viability reagent, to test for any direct chemical interactions.

5. What is the mechanism of action of Cetaben?

Cetaben is a potent inhibitor of the PI3K/AKT signaling pathway, a critical pathway for cell survival and proliferation in many cancer types. By inhibiting this pathway, Cetaben is hypothesized to induce apoptosis and inhibit cell growth.

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol outlines the steps for determining the effect of Cetaben on cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[1]

• Compound Treatment: Prepare serial dilutions of Cetaben in your cell culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of Cetaben. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest Cetaben concentration).

• Incubation: Incubate the plate for your desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[13]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[14]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the results to determine the IC50 value.

Visualizations

Hypothetical Signaling Pathway of Cetaben

References

• 1. biocompare.com [biocompare.com]
• 2. marinbio.com [marinbio.com]
• 3. media.fisheries.noaa.gov [media.fisheries.noaa.gov]
• 4. Protocols for Cell culture techniques | Abcam [abcam.com]
• 5. Micellar solubilization of cetaben sodium in surfactant and lipid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Limitation of the MTT and XTT assays for measuring cell viability due to superoxide formation induced by nano-scale TiO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. crispmaastricht.nl [crispmaastricht.nl]
• 9. phytotechlab.com [phytotechlab.com]
• 10. personal.cityu.edu.hk [personal.cityu.edu.hk]
• 11. enfanos.com [enfanos.com]
• 12. Cell-Based Methods for Determination of Efficacy for Candidate Therapeutics in the Clinical Management of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. scielo.br [scielo.br]

Troubleshooting unexpected results in Cetaben experiments

Welcome to the . This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting unexpected results and optimizing their experiments with Cetaben.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Cetaben?

Cetaben is a potent and selective small molecule inhibitor of the PI3K/Akt/mTOR signaling pathway. This pathway is a critical regulator of cell proliferation, growth, and survival, and its dysregulation is a hallmark of many cancers. Cetaben exerts its therapeutic effects by blocking the downstream signaling cascade, leading to cell cycle arrest and apoptosis in cancer cells.

Q2: In which cancer cell lines has Cetaben shown efficacy?

Cetaben has demonstrated significant anti-proliferative activity in a variety of cancer cell lines with known PI3K/Akt/mTOR pathway activation, including but not limited to breast (MCF-7, MDA-MB-231), prostate (PC-3, LNCaP), and lung (A549, H460) cancer cell lines. Efficacy may vary depending on the specific genetic background of the cell line.

Q3: What is the recommended solvent and storage condition for Cetaben?

Cetaben is supplied as a lyophilized powder. For in vitro experiments, we recommend dissolving Cetaben in DMSO to create a stock solution of 10 mM. The stock solution should be stored at -20°C. For cell-based assays, further dilution in cell culture medium is required. Please note that repeated freeze-thaw cycles should be avoided.

Troubleshooting Common Issues in Cetaben Experiments

Researchers may encounter unexpected results during their experiments with Cetaben. The following guides address common problems in a question-and-answer format.

Cell-Based Assays

Issue: Higher than expected cell viability after Cetaben treatment.

• Question: My cancer cells are not dying as expected after treating them with Cetaben. What could be the reason?

• Answer: There are several potential reasons for this observation:

  • Suboptimal Cetaben Concentration: Ensure you are using the recommended concentration range for your specific cell line. A dose-response experiment is crucial to determine the IC50 value.

  • Incorrect Drug Preparation: Verify that the Cetaben stock solution was prepared and stored correctly. Degradation of the compound can lead to reduced activity.

  • Cell Line Resistance: The cancer cell line you are using might have intrinsic or acquired resistance to PI3K/Akt/mTOR inhibitors. This could be due to alternative signaling pathways being activated.

  • High Seeding Density: Overly confluent cells may exhibit reduced sensitivity to drug treatment. Optimize your cell seeding density.[1]

  • Serum Concentration: Components in the serum of your cell culture medium may interfere with Cetaben's activity. Consider reducing the serum concentration during treatment.

Issue: High variability between replicate wells in a cell viability assay.

• Question: I am observing significant variability in my cell viability assay results between replicate wells treated with the same concentration of Cetaben. What could be the cause?

• Answer: High variability can skew your results. Consider the following:

  • Uneven Cell Seeding: Ensure a homogenous single-cell suspension before seeding to avoid clumps and uneven cell distribution.

  • Pipetting Errors: Inconsistent pipetting of cells, media, or Cetaben can lead to variability. Use calibrated pipettes and consistent technique.

  • Edge Effects: Wells on the periphery of a microplate can be prone to evaporation, leading to changes in media concentration.[2] To mitigate this, avoid using the outer wells or fill them with sterile PBS.

  • Incubation Conditions: Ensure uniform temperature and CO2 distribution within the incubator.

Data Presentation: Troubleshooting Cell Viability Assays

Problem	Potential Cause	Recommended Solution
High cell viability	Suboptimal drug concentration	Perform a dose-response curve to determine IC50.
Drug degradation	Prepare fresh stock solutions and avoid freeze-thaw cycles.
Cell line resistance	Test on a different cell line or investigate resistance mechanisms.
High cell density	Optimize seeding density.
High variability	Uneven cell seeding	Ensure a single-cell suspension before plating.
Pipetting errors	Use calibrated pipettes and consistent technique.
Edge effects	Avoid using outer wells of the microplate.

Western Blot Analysis

Issue: No change or an unexpected increase in phosphorylated Akt (p-Akt) levels after Cetaben treatment.

• Question: I am not seeing the expected decrease in p-Akt levels in my western blot after treating cells with Cetaben. What should I do?

• Answer: This is a common issue when working with signaling pathway inhibitors.

  • Incorrect Treatment Duration: The timing of pathway inhibition is critical. Perform a time-course experiment to determine the optimal treatment duration for observing a decrease in p-Akt.

  • Suboptimal Cetaben Concentration: Similar to viability assays, the concentration of Cetaben might be too low to effectively inhibit the pathway.

  • Feedback Loop Activation: Inhibition of the PI3K/Akt/mTOR pathway can sometimes trigger feedback mechanisms that lead to the reactivation of upstream components.

  • Sample Preparation: Ensure that samples were lysed quickly on ice and that phosphatase inhibitors were included in the lysis buffer to preserve the phosphorylation status of proteins.[3][4]

Issue: Weak or no signal for target proteins.

• Question: I am having trouble detecting my target proteins (e.g., total Akt, p-Akt) on my western blot.

• Answer: A weak or absent signal can be frustrating. Here are some troubleshooting steps:

  • Low Protein Expression: The cell line you are using may have low endogenous levels of the target protein.[3] Consider using a positive control cell line known to express the protein.

  • Insufficient Protein Loading: Ensure you are loading an adequate amount of protein per lane (typically 20-30 µg for whole-cell lysates).[3]

  • Antibody Issues: The primary or secondary antibody may not be optimal. Check the recommended antibody dilutions and consider trying a different antibody.

  • Transfer Problems: Inefficient protein transfer from the gel to the membrane can result in a weak signal.[4] Verify transfer efficiency by staining the membrane with Ponceau S.

Data Presentation: Troubleshooting Western Blots

Problem	Potential Cause	Recommended Solution
No change in p-Akt	Incorrect treatment time	Perform a time-course experiment.
Suboptimal drug concentration	Increase Cetaben concentration.
Feedback loop activation	Investigate potential feedback mechanisms.
Sample degradation	Use phosphatase inhibitors during lysis.
Weak/no signal	Low protein expression	Use a positive control cell line.
Insufficient protein loaded	Increase the amount of protein per lane.
Antibody issues	Optimize antibody dilution or try a new antibody.
Poor protein transfer	Check transfer efficiency with Ponceau S stain.

Quantitative PCR (qPCR) Analysis

Issue: No significant change in the expression of downstream target genes of the PI3K/Akt/mTOR pathway.

• Question: I am not observing the expected changes in the mRNA levels of genes like CCND1 (Cyclin D1) after Cetaben treatment. Why might this be?

• Answer: Gene expression changes can be influenced by several factors:

  • Suboptimal Time Point: The transcriptional response to pathway inhibition is time-dependent. Perform a time-course experiment to capture the peak of gene expression changes.

  • RNA Quality: Poor quality RNA can lead to unreliable qPCR results.[5] Ensure your RNA has a 260/280 ratio of ~2.0.

  • Primer Efficiency: Inefficient or non-specific primers can affect the accuracy of your results.[6] Validate your primers by running a standard curve.

  • Post-Transcriptional Regulation: The regulation of your target protein may occur at the post-transcriptional or translational level, meaning mRNA levels may not change significantly.

Data Presentation: Troubleshooting qPCR

Problem	Potential Cause	Recommended Solution
No change in gene expression	Suboptimal time point	Conduct a time-course experiment.
Poor RNA quality	Check RNA integrity and purity.
Inefficient primers	Validate primer efficiency with a standard curve.
Post-transcriptional regulation	Investigate protein-level changes.

Experimental Protocols

Cell Viability Assay (MTT Assay)

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• The next day, treat the cells with a serial dilution of Cetaben (e.g., 0.01 to 100 µM) or vehicle control (DMSO).

• Incubate for the desired treatment duration (e.g., 48 or 72 hours).

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Protocol

• After Cetaben treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[3]

• Determine the protein concentration of the lysates using a BCA assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-p-Akt, anti-total-Akt, anti-GAPDH) overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

qPCR Protocol

• Following Cetaben treatment, extract total RNA from cells using a suitable kit.

• Assess RNA quality and quantity using a spectrophotometer.

• Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• Set up the qPCR reaction using a SYBR Green master mix, cDNA template, and validated primers for your target genes and a housekeeping gene (e.g., GAPDH, ACTB).

• Run the qPCR on a real-time PCR instrument.

• Analyze the data using the ΔΔCt method to determine the relative gene expression.

Visualizations

Caption: Cetaben's mechanism of action targeting the PI3K pathway.

Caption: Standard workflow for Western Blot analysis.

Caption: A logical approach to troubleshooting experimental results.

References

• 1. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.jp]
• 2. focus.gbo.com [focus.gbo.com]
• 3. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 4. blog.addgene.org [blog.addgene.org]
• 5. dispendix.com [dispendix.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]

How to prevent Cetaben degradation in storage

This technical support center provides guidance on the proper storage and handling of Cetaben (CAS 55986-43-1) to prevent its degradation. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for Cetaben?

A1: Cetaben should be stored as a crystalline solid at -20°C.[1] Under these conditions, it is stable for at least two to four years.

Q2: How should I handle Cetaben upon receipt?

A2: Upon receipt, it is recommended to store the product at -20°C. For handling, ensure you are in a well-ventilated area and use appropriate personal protective equipment, including gloves and safety glasses. Avoid creating dust.

Q3: Can I store Cetaben at room temperature?

A3: While some suppliers indicate that Cetaben is stable at ambient temperature for a few days during shipping, long-term storage at room temperature is not recommended.[2] For optimal stability, store at -20°C.

Q4: How do I prepare solutions of Cetaben?

A4: Cetaben is soluble in organic solvents such as ethanol, DMSO (dimethyl sulfoxide), and DMF (dimethylformamide). It is sparingly soluble in aqueous buffers. For aqueous solutions, it is recommended to first dissolve Cetaben in DMSO and then dilute with the aqueous buffer of choice.

Q5: How long are aqueous solutions of Cetaben stable?

A5: Aqueous solutions of Cetaben are not stable and it is recommended that they be prepared fresh for each use. Do not store aqueous solutions for more than one day.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Unexpected or inconsistent experimental results.	Cetaben degradation due to improper storage or handling.	1. Verify that the solid Cetaben has been stored at -20°C. 2. Ensure that aqueous solutions were freshly prepared. 3. Perform a purity check of your Cetaben stock using a suitable analytical method like HPLC.
Appearance of unknown peaks in HPLC analysis.	Formation of degradation products.	1. The appearance of new peaks may indicate the presence of degradation products. 2. Potential degradation pathways include hydrolysis, oxidation, and photodegradation. 3. Conduct a forced degradation study to identify potential degradation products and confirm the stability-indicating nature of your analytical method.
Precipitation or cloudiness in the solution.	Poor solubility or formation of insoluble degradation products.	1. Confirm the solubility of Cetaben in your chosen solvent system. For aqueous solutions, ensure the concentration is not above its solubility limit. 2. If precipitation occurs in a previously clear solution, it may be an insoluble degradation product. The precipitate can be characterized to determine its identity.

Quantitative Data Summary

Parameter	Condition	Recommendation/Data	Reference
Storage Temperature	Long-term	-20°C	[1]
Stability of Solid	at -20°C	≥ 2-4 years	[1]
Stability of Aqueous Solution	Room Temperature	Not recommended for more than one day.
Solubility	Ethanol	~1 mg/mL
DMSO	~20 mg/mL
DMF	~20 mg/mL
1:1 DMSO:PBS (pH 7.2)	~0.15 mg/mL

Experimental Protocols

Protocol for Forced Degradation Study of Cetaben

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation pathways and products of Cetaben.

1. Preparation of Stock Solution:

• Prepare a stock solution of Cetaben in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis:

  • Mix equal volumes of the Cetaben stock solution and 0.1 M hydrochloric acid (HCl).

  • Incubate the mixture at 60°C for 24 hours.

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot, neutralize it with 0.1 M sodium hydroxide (B78521) (NaOH), and dilute with mobile phase for HPLC analysis.

• Basic Hydrolysis:

  • Mix equal volumes of the Cetaben stock solution and 0.1 M NaOH.

  • Keep the mixture at room temperature for 24 hours.

  • At specified time points, withdraw an aliquot, neutralize it with 0.1 M HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • Mix equal volumes of the Cetaben stock solution and 3% hydrogen peroxide (H₂O₂).

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • At specified time points, withdraw an aliquot and dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Store a sample of solid Cetaben in an oven at 70°C for 48 hours.

  • Also, heat a solution of Cetaben (in a suitable solvent) at 70°C for 48 hours.

  • Analyze the samples at various time points.

• Photodegradation:

  • Expose a solution of Cetaben to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Analyze the sample at various time points. A control sample should be kept in the dark under the same temperature conditions.

3. Analysis:

• Analyze all samples using a stability-indicating HPLC method (see protocol below).

• Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation products.

• A diode array detector (DAD) can be used to check for peak purity. Mass spectrometry (MS) can be coupled with HPLC to identify the mass of the degradation products.

Protocol for a Stability-Indicating HPLC Method for Cetaben

This protocol describes a general reverse-phase HPLC method suitable for assessing the stability of Cetaben.

• Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) with a UV or Diode Array Detector (DAD).

• Column:

  • C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase:

  • A gradient of acetonitrile (B52724) and a buffer (e.g., 20 mM potassium phosphate (B84403) buffer, pH 3.0).

  • Example Gradient: Start with 70% buffer and 30% acetonitrile, then ramp up to 90% acetonitrile over 20 minutes.

• Flow Rate:

  • 1.0 mL/min.

• Column Temperature:

  • 30°C.

• Detection Wavelength:

  • 254 nm or based on the UV spectrum of Cetaben.

• Injection Volume:

  • 10 µL.

• Procedure:

  • Prepare the mobile phase and degas it.

  • Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

  • Prepare a standard solution of Cetaben and the samples from the forced degradation study in the mobile phase.

  • Inject the standard and samples and record the chromatograms.

  • The method is considered stability-indicating if the degradation products are well-resolved from the parent Cetaben peak and from each other.

Visualizations

Caption: Inferred degradation pathways for Cetaben.

Caption: Experimental workflow for Cetaben stability testing.

References

• 1. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Enhancing the Bioavailability of Compound X / Cetaben

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) for improving the oral bioavailability of poorly soluble and/or permeable compounds, exemplified by the hypothetical agent "Compound X / Cetaben," in animal studies.

Frequently Asked Questions (FAQs)

Q1: What are the most likely reasons for the low oral bioavailability of Compound X / Cetaben?

Low oral bioavailability for a compound like Cetaben typically stems from two primary factors:

• Poor Aqueous Solubility: The compound does not dissolve well in the gastrointestinal (GI) fluids, limiting the amount of drug available for absorption.

• Low Intestinal Permeability: The compound cannot efficiently cross the intestinal epithelium to enter the bloodstream. These issues can be further complicated by first-pass metabolism, where the drug is metabolized in the gut wall or liver before reaching systemic circulation.

Q2: What initial formulation strategies should I consider to improve the bioavailability of a poorly soluble compound like Cetaben?

For a compound with low solubility, the primary goal is to increase its dissolution rate and concentration in the GI tract. Initial strategies to explore include:

• Particle Size Reduction: Micronization or nanocrystal technology increases the surface area of the drug, enhancing dissolution.

• Amorphous Solid Dispersions (ASDs): Dispersing the drug in a polymer matrix in an amorphous (non-crystalline) state can significantly increase its apparent solubility and dissolution rate.

• Lipid-Based Formulations: Formulations like Self-Emulsifying Drug Delivery Systems (SEDDS) can keep the drug in a solubilized state in the GI tract, facilitating absorption.

Q3: How can I determine if poor permeability is the primary barrier to Cetaben's absorption?

To assess if poor permeability is the limiting factor, consider the following:

• In Vitro Permeability Assays: Use cell-based models like Caco-2 or PAMPA to estimate the compound's ability to cross the intestinal barrier.

• LogP/LogD Analysis: The octanol-water partition coefficient (LogP) or distribution coefficient (LogD) can provide insights into the lipophilicity of the compound. While a certain level of lipophilicity is required for membrane transport, very high values can lead to entrapment in the lipid bilayer.

• Animal Studies with IV Administration: Comparing the pharmacokinetic profile after intravenous (IV) versus oral (PO) administration allows for the calculation of absolute bioavailability. If bioavailability remains low despite formulation efforts that improve solubility, permeability is likely the key issue.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Troubleshooting Step
High variability in plasma concentrations between animal subjects.	Food effects; inconsistent dosing volume; formulation instability.	1. Standardize the fasting/feeding state of the animals. 2. Ensure accurate and consistent dosing technique (e.g., gavage). 3. Assess the physical and chemical stability of the formulation under experimental conditions.
In vitro dissolution is high, but in vivo bioavailability remains low.	Poor permeability; significant first-pass metabolism; precipitation of the drug in the GI tract.	1. Conduct a Caco-2 permeability assay. 2. Investigate potential metabolic pathways (e.g., using liver microsomes). 3. Analyze the GI tract post-dosing to check for drug precipitation.
Amorphous solid dispersion shows no improvement over crystalline drug.	The polymer is not maintaining the amorphous state in vivo; rapid recrystallization.	1. Select a different polymer with stronger interactions with the drug. 2. Increase the polymer-to-drug ratio. 3. Consider adding a second polymer to inhibit crystallization.
Lipid-based formulation (SEDDS) is ineffective.	The formulation does not emulsify properly in vivo; the drug precipitates from the lipid droplets.	1. Optimize the ratio of oil, surfactant, and co-surfactant. 2. Test the emulsification performance in simulated gastric and intestinal fluids. 3. Ensure the drug has sufficient solubility in the lipid phase.

Experimental Protocols

Protocol 1: Preparation of an Amorphous Solid Dispersion (ASD) by Solvent Evaporation

• Dissolution: Dissolve 100 mg of Compound X / Cetaben and 200 mg of a suitable polymer (e.g., PVP, HPMC-AS) in a minimal amount of a common solvent (e.g., methanol, acetone).

• Solvent Evaporation: Evaporate the solvent using a rotary evaporator at 40-50°C under reduced pressure until a thin, dry film is formed.

• Final Drying: Place the flask under a high vacuum for 24 hours to remove any residual solvent.

• Milling: Scrape the resulting solid and gently mill it to obtain a fine powder.

• Characterization: Confirm the amorphous nature of the dispersion using techniques like Differential Scanning Calorimetry (DSC) or X-ray Powder Diffraction (XRPD).

Protocol 2: In Vivo Pharmacokinetic Study in Rodents

• Animal Acclimatization: Acclimate male Sprague-Dawley rats (200-250g) for at least 3 days with free access to food and water.

• Fasting: Fast the animals overnight (approximately 12 hours) before dosing but allow free access to water.

• Formulation Preparation: Prepare a suspension of the test formulation (e.g., Cetaben-ASD) in a suitable vehicle (e.g., 0.5% methylcellulose) at a concentration of 5 mg/mL.

• Dosing: Administer the formulation via oral gavage at a dose of 10 mg/kg.

• Blood Sampling: Collect blood samples (approx. 100 µL) from the tail vein into heparinized tubes at specified time points (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.

• Sample Analysis: Analyze the plasma concentrations of Cetaben using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate key PK parameters such as Cmax, Tmax, and AUC using appropriate software.

Quantitative Data Summary

The following table summarizes hypothetical pharmacokinetic data from a pilot animal study comparing different formulation strategies for Compound X / Cetaben.

Formulation Group	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (0-24h) (ng·h/mL)	Relative Bioavailability (%)
Crystalline Drug (Suspension)	10	50 ± 15	2.0	250 ± 75	100 (Reference)
Micronized Drug (Suspension)	10	95 ± 25	1.5	550 ± 110	220
Amorphous Solid Dispersion	10	350 ± 90	1.0	2100 ± 450	840
SEDDS Formulation	10	420 ± 110	0.5	2500 ± 500	1000

Data are presented as mean ± standard deviation.

Visualizations

Caption: Oral drug absorption pathway for Compound X / Cetaben.

Caption: Troubleshooting workflow for low bioavailability.

Cetaben stability testing under different experimental conditions

Technical Support Center: Cetaben Stability Testing

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for conducting stability testing of Cetaben (4-(hexadecylamino)benzoic acid).

Disclaimer: As of the last update, specific stability testing data for Cetaben has not been extensively published in scientific literature. The information provided herein is based on the chemical structure of Cetaben, general principles of pharmaceutical stability testing as outlined in ICH guidelines, and data from structurally related compounds.

Frequently Asked Questions (FAQs)

Q1: What is Cetaben and what are its key structural features relevant to stability?

A1: Cetaben, or 4-(hexadecylamino)benzoic acid, is a hypolipidemic drug candidate. Its structure consists of three key features that can influence its stability:

• A p-substituted benzoic acid moiety : The carboxylic acid group can undergo reactions such as esterification or decarboxylation under certain conditions.

• A secondary aromatic amine : The nitrogen atom is susceptible to oxidation.

• A long alkyl (hexadecyl) chain : This chain makes the molecule highly lipophilic, which can present challenges with solubility in aqueous media.

Q2: What are the potential degradation pathways for Cetaben under stress conditions?

A2: Based on its functional groups, Cetaben is likely to degrade via the following pathways:

• Oxidation: The secondary amine is a primary target for oxidation, potentially forming N-oxides or other oxidative degradation products. The aromatic ring can also be hydroxylated under strong oxidative stress.

• Hydrolysis: While the amide-like linkage in Cetaben is generally stable, extreme pH and temperature could potentially lead to cleavage, though this is less likely than oxidation. The primary hydrolytic susceptibility would be of any ester formulations, not the parent acid.

• Photodegradation: Aromatic amines and carboxylic acids can be susceptible to degradation upon exposure to UV or visible light, leading to complex degradation profiles.

• Thermal Degradation: At elevated temperatures, decarboxylation of the benzoic acid moiety might occur.

Q3: What are the recommended initial stress conditions for a forced degradation study of Cetaben?

A3: Forced degradation studies should be designed to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[1] For Cetaben, we recommend the following starting conditions, which may need to be adjusted based on the observed stability.

Stress Condition	Reagent and Concentration	Temperature	Duration
Acid Hydrolysis	0.1 M HCl	60°C	24 - 48 hours
Base Hydrolysis	0.1 M NaOH	60°C	24 - 48 hours
Oxidation	3% H₂O₂	Room Temperature	24 hours
Thermal Degradation	Solid-state heating	80°C	48 hours
Photostability	ICH Q1B recommended light exposure (UV and Visible)	Room Temperature	As per ICH Q1B

Q4: Which analytical technique is most suitable for a Cetaben stability-indicating method?

A4: A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection is the most appropriate technique for developing a stability-indicating assay for Cetaben.[2][3] This method can separate the parent Cetaben from its potential degradation products. A mass spectrometer (LC-MS) can be used for the identification of unknown degradation products.[4]

Troubleshooting Guides

This section addresses specific issues that may be encountered during Cetaben stability testing.

Issue 1: Poor Solubility of Cetaben in Aqueous Stress Media

• Problem: Cetaben is highly lipophilic due to its C16 alkyl chain and may not be soluble in purely aqueous acidic or basic solutions for hydrolysis studies.

• Solution:

  • Use a Co-solvent: A small amount of an organic solvent, such as acetonitrile (B52724) or methanol (B129727) (typically 10-20% v/v), can be added to the aqueous stress medium to improve solubility.[5] Ensure the co-solvent itself does not cause degradation.

  • Prepare a Stock Solution: Dissolve Cetaben in a suitable organic solvent first, and then dilute it into the stress medium.

  • Sonication: Use an ultrasonic bath to aid in the dissolution of the compound.

Issue 2: HPLC Method Fails to Separate Degradation Products

• Problem: Co-elution of Cetaben with one or more degradation products is observed.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for HPLC peak co-elution.

Issue 3: Poor Mass Balance in Forced Degradation Studies

• Problem: The sum of the assay of Cetaben and the percentage of all degradation products is significantly less than 100%.

• Possible Causes and Solutions:

  • Non-UV Active Degradants: Some degradation products may not have a chromophore and are thus invisible to the UV detector. Use a mass spectrometer (LC-MS) or a Charged Aerosol Detector (CAD) to detect these compounds.

  • Volatile Degradants: Degradation may produce volatile compounds that are lost during the experiment. Use headspace GC-MS to analyze for volatile products if suspected.

  • Precipitation: The degradants or the remaining API might have precipitated out of solution. Ensure complete dissolution before analysis.

  • Adsorption: Cetaben or its degradants might adsorb to the container surface. Use silanized glass vials to minimize adsorption.

Experimental Protocols

Protocol 1: Forced Degradation Study

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of Cetaben in methanol.

• Acid Hydrolysis:

  • Add 1 mL of the stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 1 M HCl.

  • Keep the flask at 60°C for 48 hours.

  • Cool, neutralize with 1 M NaOH, and dilute to volume with mobile phase.

• Base Hydrolysis:

  • Add 1 mL of the stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 1 M NaOH.

  • Keep the flask at 60°C for 48 hours.

  • Cool, neutralize with 1 M HCl, and dilute to volume with mobile phase.

• Oxidative Degradation:

  • Add 1 mL of the stock solution to a 10 mL volumetric flask.

  • Add 1 mL of 30% H₂O₂.

  • Store in the dark at room temperature for 24 hours.

  • Dilute to volume with mobile phase.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method.

Protocol 2: Stability-Indicating RP-HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	%B
  0	40
  20	95
  25	95
  26	40

  | 30 | 40 |

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Data Presentation

Table 1: Summary of Hypothetical Forced Degradation Results for Cetaben

Stress Condition	% Assay of Cetaben Remaining	Major Degradation Product (DP)	% Area of DP1	% Area of DP2	Mass Balance (%)
Control	100.0	-	-	-	100.0
0.1 M HCl, 60°C, 48h	95.2	-	<0.1	<0.1	99.8
0.1 M NaOH, 60°C, 48h	92.8	DP-1	4.5	1.2	98.5
3% H₂O₂, RT, 24h	85.1	DP-2	12.3	0.8	98.2
Thermal, 80°C, 48h	98.5	-	<0.1	<0.1	99.5
Photolytic (ICH Q1B)	90.4	DP-1, DP-3	3.8	4.1	98.3

Visualizations

Hypothesized Degradation Pathways of Cetaben

Caption: Hypothesized degradation pathways for Cetaben under stress conditions.

General Experimental Workflow for Cetaben Stability Study

Caption: Workflow for a typical forced degradation study of Cetaben.

References

• 1. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 2. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 3. longdom.org [longdom.org]
• 4. researchgate.net [researchgate.net]
• 5. medcraveonline.com [medcraveonline.com]

Technical Support Center: Investigating Off-Target Effects of Cetaben

This technical support center provides researchers, scientists, and drug development professionals with guidance on addressing potential off-target effects of Cetaben (Cetaben sodium) in experimental settings. The following troubleshooting guides and frequently asked questions (FAQs) are designed to help you navigate unexpected results and ensure the accurate interpretation of your data.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cetaben?

A1: Cetaben is an antiatherosclerotic agent. Its primary on-target effect is the inhibition of the enzyme acyl-CoA:cholesterol acyltransferase (ACAT).[1][2][3] This enzyme is responsible for the esterification of cholesterol, a critical process in the formation of atherosclerotic plaques.[1]

Q2: What are off-target effects, and why are they a concern when using Cetaben?

Q3: I'm observing a phenotype that is not consistent with the known function of ACAT. Could this be an off-target effect of Cetaben?

A3: It is possible. While the primary role of ACAT is in cholesterol metabolism, the downstream consequences of its inhibition can be complex. However, if the observed phenotype is entirely unexpected, it is prudent to investigate the possibility of off-target effects. This guide provides protocols to help you systematically address this question.

Q4: What are the initial steps to troubleshoot a suspected off-target effect of Cetaben?

A4: The initial steps involve dose-response experiments and the use of appropriate controls. You should determine the lowest effective concentration of Cetaben that inhibits ACAT activity in your system. Additionally, using a structurally related but inactive control compound can help differentiate between effects specific to Cetaben's chemical scaffold and those related to its intended pharmacological activity.

Troubleshooting Guide

Scenario 1: Unexpected Cell Viability/Toxicity Changes

If you observe unexpected changes in cell viability or toxicity upon treatment with Cetaben, consider the following troubleshooting steps:

• Confirm On-Target Engagement: First, verify that Cetaben is inhibiting ACAT at the concentrations used in your experiment. A cellular ACAT activity assay is recommended.

• Dose-Response Analysis: Perform a comprehensive dose-response curve for both ACAT inhibition and the observed toxicity. If the toxic effect occurs at a significantly different concentration than ACAT inhibition, it may suggest an off-target mechanism.

• Use a Structurally Unrelated ACAT Inhibitor: Compare the effects of Cetaben with another well-characterized ACAT inhibitor that has a different chemical structure. If both compounds produce the same phenotype, it is more likely to be an on-target effect.

• Rescue Experiment: If possible, devise a rescue experiment. For example, if Cetaben is causing a depletion of a specific lipid species due to ACAT inhibition, supplementing the media with that lipid might rescue the phenotype.

Scenario 2: Unexplained Gene Expression or Signaling Pathway Activation

Should you identify unexpected changes in gene expression or the activation of a signaling pathway, the following approach can help determine the source:

• Pathway Analysis: Utilize bioinformatics tools to analyze the affected genes or proteins. Investigate if there are any known links between these pathways and cholesterol metabolism or ACAT function.

• Orthogonal Validation: Employ an alternative method to inhibit ACAT, such as siRNA or CRISPR-Cas9 mediated knockdown of the ACAT-encoding gene (SOAT1/SOAT2). If the genetic inhibition of ACAT recapitulates the phenotype observed with Cetaben, it is likely an on-target effect.

• Target Deconvolution Approaches: For a more in-depth investigation, consider advanced proteomics techniques such as thermal proteome profiling (TPP) or chemical proteomics to identify other potential binding partners of Cetaben in your experimental system.

Data Presentation

Table 1: Experimental Approaches to Deconvolute On-Target vs. Off-Target Effects

Experimental Strategy	Objective	Expected Outcome for On-Target Effect	Expected Outcome for Off-Target Effect
Dose-Response Correlation	To correlate the dose for ACAT inhibition with the dose for the observed phenotype.	The EC50/IC50 for the phenotype closely matches the IC50 for ACAT inhibition.	The EC50/IC50 for the phenotype is significantly different from the IC50 for ACAT inhibition.
Use of Structurally Dissimilar ACAT Inhibitor	To determine if the effect is specific to ACAT inhibition or the Cetaben chemical scaffold.	A structurally different ACAT inhibitor produces the same phenotype.	A structurally different ACAT inhibitor does not produce the same phenotype.
Genetic Knockdown of ACAT	To mimic the pharmacological inhibition of ACAT without using a small molecule.	Knockdown of the ACAT gene (SOAT1/SOAT2) reproduces the observed phenotype.	Knockdown of the ACAT gene does not reproduce the observed phenotype.
Inactive Control Compound	To control for effects related to the chemical structure of Cetaben.	A structurally similar but inactive analog of Cetaben does not produce the phenotype.	A structurally similar but inactive analog of Cetaben produces a similar phenotype.

Experimental Protocols

Protocol 1: Cellular Acyl-CoA:Cholesterol Acyltransferase (ACAT) Activity Assay

Objective: To measure the inhibitory activity of Cetaben on ACAT in a cellular context.

Methodology:

• Cell Culture: Plate cells of interest and allow them to adhere overnight.

• Compound Treatment: Treat cells with a range of Cetaben concentrations (e.g., 0.1 nM to 100 µM) for a predetermined time. Include a vehicle control (e.g., DMSO).

• Radiolabeling: Add [14C]-oleic acid complexed to bovine serum albumin (BSA) to the cell culture medium and incubate for 2-4 hours. This provides the substrate for cholesterol esterification.

• Cell Lysis and Lipid Extraction: Wash cells with PBS, then lyse the cells and extract total lipids using a chloroform:methanol solvent mixture.

• Thin-Layer Chromatography (TLC): Separate the lipid extracts on a silica (B1680970) TLC plate using a nonpolar solvent system (e.g., hexane:diethyl ether:acetic acid).

• Quantification: Visualize the radiolabeled cholesteryl esters using autoradiography or a phosphorimager. Scrape the corresponding silica spots and quantify the radioactivity using liquid scintillation counting.

• Data Analysis: Calculate the percentage of ACAT inhibition for each Cetaben concentration relative to the vehicle control and determine the IC50 value.

Protocol 2: Validating Off-Target Effects using siRNA-mediated Knockdown

Objective: To determine if the phenotype observed with Cetaben is dependent on its primary target, ACAT.

Methodology:

• siRNA Transfection: Transfect the cells with siRNA specifically targeting the mRNA of the ACAT-encoding gene (SOAT1 or SOAT2) and a non-targeting control siRNA.

• Knockdown Confirmation: After 48-72 hours, harvest a subset of cells to confirm the knockdown of ACAT protein expression by Western blot or mRNA levels by qRT-PCR.

• Phenotypic Assay: Treat the remaining ACAT-knockdown and control cells with Cetaben or vehicle.

• Data Acquisition: Perform the relevant assay to measure the phenotype of interest (e.g., cell viability assay, gene expression analysis).

• Interpretation:

  • If the phenotype is observed in the control siRNA-treated cells upon Cetaben treatment but is absent or significantly reduced in the ACAT-knockdown cells, it suggests the effect is on-target.

  • If the phenotype persists in the ACAT-knockdown cells treated with Cetaben, it is indicative of an off-target effect.

Visualizations

Caption: The signaling pathway of cholesterol esterification mediated by ACAT.

Caption: A logical workflow for the experimental validation of suspected off-target effects.

References

• 1. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential antiatherosclerotic agents. 2. (Aralkylamino)- and (alkylamino) benzoic acid analogues of cetaben - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potential antiatherosclerotic agents. 4. [(Functionalized-alkyl)amino]benzoic acid analogues of cetaben - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative analysis of Cetaben and other lipid-lowering drugs

A Comparative Analysis of Leading Lipid-Lowering Therapies

In the management of hyperlipidemia, a cornerstone in the prevention of atherosclerotic cardiovascular disease (ASCVD), a diverse armamentarium of lipid-lowering drugs is available to clinicians and researchers. This guide provides a comparative analysis of the major classes of these therapies, including statins, ezetimibe (B1671841), PCSK9 inhibitors, and fibrates. The comparison focuses on their mechanisms of action, efficacy in lowering low-density lipoprotein cholesterol (LDL-C), and the experimental frameworks used to evaluate their performance.

Efficacy of Lipid-Lowering Drug Classes

The following table summarizes the LDL-C lowering efficacy of different lipid-lowering drug classes, both as monotherapy and in combination. The data is aggregated from numerous clinical trials.

Drug Class	Monotherapy LDL-C Reduction (%)	Combination Therapy LDL-C Reduction (%)	Key Clinical Trials
Statins	30-50+	- With Ezetimibe: Additional 15-25%- With PCSK9 Inhibitors: Additional 50-60%	JUPITER, ASCOT-LLA, MEGA[1]
Ezetimibe	15-20	- With Statins: Additional 15-25%	IMPROVE-IT, SHARP[1][2]
PCSK9 Inhibitors	50-60	- With Statins: Additional 50-60%	FOURIER, ODYSSEY OUTCOMES
Fibrates	5-20 (Variable effect on LDL-C)	- With Statins: Modest additional LDL-C reduction	ACCORD, FIELD

Mechanisms of Action: A Visualized Pathway

The distinct mechanisms by which these drug classes lower lipid levels are crucial to understanding their application and potential for combination therapy.

Caption: Mechanisms of action for major lipid-lowering drug classes.

Experimental Protocols for Evaluating Lipid-Lowering Drugs

The evaluation of lipid-lowering therapies follows a structured progression from preclinical studies to large-scale clinical trials.

Preclinical Evaluation

• In vitro studies: Cellular assays are used to determine the drug's mechanism of action, such as inhibition of HMG-CoA reductase for statins or binding to PCSK9 for monoclonal antibodies.

• Animal models: Rodent and primate models of hyperlipidemia are employed to assess the in vivo efficacy and safety of the drug. Key parameters measured include plasma levels of total cholesterol, LDL-C, high-density lipoprotein cholesterol (HDL-C), and triglycerides.

Clinical Trial Design

A typical clinical trial protocol for a novel lipid-lowering drug involves several phases:

• Phase I: Small studies in healthy volunteers to assess safety, tolerability, and pharmacokinetics.

• Phase II: Dose-ranging studies in patients with hyperlipidemia to determine the optimal dose for efficacy and safety.[3]

• Phase III: Large-scale, randomized, double-blind, placebo-controlled trials to confirm efficacy and safety in a larger patient population.[3] The primary endpoint is often the percent change in LDL-C from baseline.[3] Secondary endpoints may include changes in other lipid parameters and the incidence of adverse events.[3]

• Cardiovascular Outcome Trials (CVOTs): Long-term studies designed to assess the drug's ability to reduce the risk of major adverse cardiovascular events (MACE), such as cardiovascular death, myocardial infarction, and stroke.

The following diagram illustrates a standard workflow for a Phase III clinical trial of a lipid-lowering drug.

Caption: A typical workflow for a Phase III lipid-lowering drug clinical trial.

Detailed Comparison of Drug Classes

Statins (HMG-CoA Reductase Inhibitors)

• Mechanism: Statins competitively inhibit HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway in the liver. This leads to an upregulation of LDL receptors on hepatocytes, resulting in increased clearance of LDL-C from the circulation.

• Efficacy: Statins are the first-line therapy for hypercholesterolemia and have been shown to reduce the risk of cardiovascular events by 20-40%.[4]

• Limitations: A significant portion of patients on statin therapy do not reach their LDL-C goals, and some experience side effects such as muscle pain.[4]

Ezetimibe (Cholesterol Absorption Inhibitor)

• Mechanism: Ezetimibe inhibits the absorption of dietary and biliary cholesterol from the intestine by targeting the Niemann-Pick C1-Like 1 (NPC1L1) protein on enterocytes and hepatocytes.

• Efficacy: As monotherapy, ezetimibe lowers LDL-C by about 15-20%. When added to statin therapy, it provides an additional 15-25% reduction in LDL-C.[5][6]

• Clinical Use: Ezetimibe is often used in combination with statins for patients who require further LDL-C lowering or are intolerant to high-dose statins.

PCSK9 Inhibitors (Monoclonal Antibodies)

• Mechanism: Proprotein convertase subtilisin/kexin type 9 (PCSK9) is a protein that promotes the degradation of LDL receptors. PCSK9 inhibitors are monoclonal antibodies that bind to and inactivate PCSK9, thereby increasing the number of LDL receptors on the liver surface and enhancing LDL-C clearance.[7]

• Efficacy: PCSK9 inhibitors are highly effective, lowering LDL-C by 50-60% on top of statin therapy.[8]

• Clinical Use: These agents are typically reserved for patients with familial hypercholesterolemia or those with established ASCVD who are unable to reach their LDL-C goals with maximally tolerated statin and ezetimibe therapy.

Fibrates (Peroxisome Proliferator-Activated Receptor-α Agonists)

• Mechanism: Fibrates activate the peroxisome proliferator-activated receptor alpha (PPARα), which leads to increased lipoprotein lipase (B570770) activity, enhanced fatty acid oxidation, and reduced synthesis of triglycerides.

• Efficacy: Fibrates are primarily used to lower triglycerides (by 20-50%) and can also increase HDL-C levels. Their effect on LDL-C is variable and can sometimes lead to an increase. Fibrates have been shown to reduce the risk of major cardiovascular events, particularly in patients with high triglycerides and low HDL-C.[9][10]

• Clinical Use: Fibrates are indicated for the treatment of severe hypertriglyceridemia.

The logical relationship for selecting a lipid-lowering therapy is often a stepwise approach, as illustrated below.

Caption: Stepwise approach to lipid-lowering therapy.

References

• 1. Landmark Lipid‐Lowering Trials in the Primary Prevention of Cardiovascular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of the Effects of Ezetimibe-Statin Combination Therapy on Major Adverse Cardiovascular Events in Patients with and without Diabetes: A Meta-Analysis [e-enm.org]
• 3. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 4. ccjm.org [ccjm.org]
• 5. Efficacy and safety of ezetimibe added to ongoing statin therapy for treatment of patients with primary hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. PCSK9 Inhibitors vs. Statins: What’s the Difference? [healthline.com]
• 8. Frontiers | Efficacy and safety of PCSK9 inhibitors, potent statins, and their combinations for reducing low-density lipoprotein cholesterol in hyperlipidemia patients: a systematic network meta-analysis [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Fibrates on Cardiovascular Outcomes |… | Clinician.com [clinician.com]

A Comparative Guide to Cholesterol Synthesis Inhibition: Cetaben vs. Statins

For researchers, scientists, and drug development professionals, understanding the nuanced mechanisms of cholesterol-lowering compounds is paramount. This guide provides a detailed comparison of Cetaben and statins, two classes of drugs that reduce cholesterol levels through distinct molecular pathways. While both ultimately impact cholesterol homeostasis, their targets and primary modes of action differ significantly. This comparison is supported by available experimental data to delineate their individual pharmacological profiles.

Mechanism of Action: A Tale of Two Targets

Statins are a well-established class of drugs that act as competitive inhibitors of 3-hydroxy-3-methylglutaryl-coenzyme A (HMG-CoA) reductase.[1] This enzyme catalyzes the conversion of HMG-CoA to mevalonate, a critical and rate-limiting step in the cholesterol biosynthesis pathway.[1] By blocking this enzymatic step, statins effectively decrease the endogenous synthesis of cholesterol in the liver. This reduction in intracellular cholesterol leads to the upregulation of low-density lipoprotein (LDL) receptors on hepatocytes, which in turn increases the clearance of LDL cholesterol from the bloodstream.

In contrast, Cetaben (sodium p-(hexadecylamino)benzoate) does not inhibit HMG-CoA reductase. Instead, its primary mechanism of action is the inhibition of fatty acyl CoA:cholesterol acyl transferase (ACAT).[2] ACAT is an enzyme responsible for the esterification of free cholesterol into cholesteryl esters, a storage form of cholesterol within cells. By inhibiting ACAT, Cetaben reduces the accumulation of cholesteryl esters in tissues such as the aorta. This action is believed to contribute to its antiatherosclerotic properties, in addition to its effects on plasma cholesterol levels.[2]

Quantitative Comparison of Efficacy

Direct comparative studies evaluating the potency of Cetaben and statins on the overall cholesterol synthesis pathway are not available in the public domain, primarily because they target different enzymes. However, we can compare their efficacy based on their respective targets.

Statins: HMG-CoA Reductase Inhibition

The inhibitory potency of various statins against HMG-CoA reductase is well-documented and is typically expressed as the half-maximal inhibitory concentration (IC50). Lower IC50 values indicate greater potency.

Statin	IC50 (nM) for HMG-CoA Reductase Inhibition
Atorvastatin	8
Fluvastatin	28
Lovastatin	1.2
Pravastatin	44
Rosuvastatin (B1679574)	5
Simvastatin	0.2

Note: IC50 values can vary depending on the specific experimental conditions.

Cetaben: ACAT Inhibition

Quantitative data for Cetaben's inhibition of cholesterol synthesis via HMG-CoA reductase is not applicable. However, its inhibitory constant (Ki) against fatty acyl CoA:cholesterol acyl transferase has been reported.

Compound	Target Enzyme	Inhibitory Constant (Ki)
Cetaben	ACAT	7.4 x 10⁻⁵ M

Clinical Efficacy: Reduction in Cholesterol Levels

Clinical trial data provides insights into the real-world effectiveness of these compounds in lowering cholesterol levels.

Statins

Numerous large-scale clinical trials have demonstrated the efficacy of statins in reducing LDL cholesterol. High-intensity statin therapy can reduce LDL cholesterol levels by 50% or more. For instance, rosuvastatin has been shown to lower LDL cholesterol by up to 61% in some studies.

Cetaben

Clinical data for Cetaben in humans is less extensive. In preclinical studies with cholesterol-fed rabbits, Cetaben administered at 113 mg/kg/day demonstrated a significant decrease in plasma cholesterol and the accumulation of aortic sterol.[2] Further clinical trials in humans would be necessary to establish its percentage reduction in LDL cholesterol.

Experimental Protocols

Detailed methodologies for assessing the inhibitory activity of these compounds are crucial for reproducible research.

HMG-CoA Reductase Activity Assay

This assay measures the enzymatic activity of HMG-CoA reductase by monitoring the oxidation of NADPH to NADP+, which is a co-factor in the reaction. The decrease in absorbance at 340 nm is proportional to the enzyme's activity.

Materials:

• Purified HMG-CoA reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay Buffer (e.g., potassium phosphate (B84403) buffer, pH 7.4, containing dithiothreitol)

• Test compounds (statins) and vehicle control (e.g., DMSO)

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing the assay buffer, NADPH, and the HMG-CoA reductase enzyme in a 96-well plate.

• Add the test compound (statin) or vehicle control to the respective wells.

• Pre-incubate the mixture for a specified time at 37°C to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the HMG-CoA substrate.

• Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals for a set period.

• Calculate the rate of NADPH consumption from the linear portion of the absorbance curve.

• Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Fatty Acyl CoA:Cholesterol Acyl Transferase (ACAT) Inhibition Assay

This assay typically uses radiolabeled substrates to measure the formation of cholesteryl esters.

Materials:

• Microsomal preparations containing ACAT enzyme (from cultured cells or tissue homogenates)

• [¹⁴C]Oleoyl-CoA or other radiolabeled fatty acyl-CoA

• Unlabeled cholesterol

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Test compounds (Cetaben) and vehicle control

• Thin-layer chromatography (TLC) plates and developing solvents

• Scintillation counter

Procedure:

• Prepare a reaction mixture containing the microsomal preparation, unlabeled cholesterol, and assay buffer.

• Add the test compound (Cetaben) or vehicle control to the respective tubes.

• Pre-incubate the mixture at 37°C.

• Initiate the reaction by adding the radiolabeled fatty acyl-CoA.

• Incubate the reaction for a specific time at 37°C.

• Stop the reaction by adding a solvent mixture (e.g., chloroform:methanol).

• Extract the lipids.

• Spot the lipid extract onto a TLC plate and develop the chromatogram to separate the cholesteryl esters from other lipids.

• Visualize the lipid spots (e.g., using iodine vapor).

• Scrape the spots corresponding to cholesteryl esters into scintillation vials.

• Quantify the radioactivity using a scintillation counter.

• Calculate the amount of cholesteryl ester formed and determine the percent inhibition by the test compound.

Signaling Pathways and Experimental Workflow

To visualize the distinct points of intervention of Cetaben and statins, the following diagrams are provided.

Caption: Distinct inhibition points of Statins and Cetaben.

Caption: Workflow for assessing Statin and Cetaben efficacy.

References

• 1. Acyl-coenzyme A:cholesterol acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficacy, effectiveness and real life goal attainment of statins in managing cardiovascular risk - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mechanisms: A Comparative Analysis of Cetaben and Clofibrate in Lipid Regulation

For researchers, scientists, and drug development professionals, this guide provides a detailed comparison of the mechanisms of action of the experimental hypolipidemic agent Cetaben and the established fibrate drug, Clofibrate (B1669205). This analysis is supported by available experimental data and detailed methodologies for key assays, offering a framework for the cross-validation of novel lipid-lowering compounds.

Cetaben, an experimental small molecule, has been identified as a hypolipidemic agent that functions by inhibiting cholesterol biosynthesis.[1][2] Notably, its activity is described as independent of Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key nuclear receptor in lipid metabolism.[2] In contrast, Clofibrate, a well-characterized fibric acid derivative, exerts its primary effects as a PPARα agonist.[3] This fundamental difference in their primary mechanisms of action presents a compelling basis for a comparative study.

Contrasting Mechanisms of Action

Cetaben's primary mechanism is the direct inhibition of the cholesterol biosynthesis pathway, leading to decreased serum cholesterol levels.[2] While the precise enzymatic target within this pathway is not fully elucidated in the available literature, its function is distinct from the PPARα-mediated effects of fibrates.

Clofibrate, on the other hand, activates PPARα, which in turn heterodimerizes with the Retinoid X Receptor (RXR). This complex binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, modulating their transcription.[4][5] This leads to a cascade of effects including increased lipoprotein lipase (B570770) activity, which enhances the clearance of triglycerides, and a modulation of apolipoprotein expression.[4][6] Additionally, studies have shown that Clofibrate can also inhibit cholesterol synthesis, suggesting a multifaceted impact on lipid metabolism.[1][7][8]

Comparative Experimental Data

Direct quantitative comparisons of the lipid-lowering efficacy of Cetaben and Clofibrate are limited. However, a study in rats provides some insights into their physiological effects at the organ level.

Parameter	Cetaben (200 mg/kg/day)	Clofibrate (200 mg/kg/day)	Reference
Primary Mechanism	Inhibition of Cholesterol Biosynthesis (PPARα-independent)	PPARα Agonist	[2][3]
Effect on Liver Weight	Increased	Comparable Increase to Cetaben	[9]
Effect on Liver Peroxisomes	Increased Numbers	Comparable Increase to Cetaben	[9]
Effect on Liver Catalase Activity	Increased	Not specified	[9]
Cholesterol Reduction (in patients)	Data not available	~18% reduction	[10]
Triglyceride Reduction (in patients)	Data not available	~30% reduction	[10]

Signaling Pathway Diagrams

To visualize the distinct mechanisms of Cetaben and Clofibrate, the following diagrams illustrate the cholesterol biosynthesis pathway, indicating the general site of inhibition for Cetaben, and the PPARα signaling pathway, which is the primary target of Clofibrate.

Caption: Cholesterol biosynthesis pathway with the proposed point of inhibition for Cetaben.

Caption: PPARα signaling pathway activated by Clofibrate.

Experimental Protocols

To cross-validate the mechanism of action of a compound like Cetaben and compare it to agents like Clofibrate, a series of in vitro and cell-based assays are essential.

HMG-CoA Reductase Activity Assay (In Vitro)

This assay directly measures the inhibition of the rate-limiting enzyme in cholesterol biosynthesis.

Objective: To determine the IC50 value of a test compound for HMG-CoA reductase.

Principle: The activity of HMG-CoA reductase is determined by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the reduction of HMG-CoA to mevalonate.

Materials:

• Purified HMG-CoA Reductase enzyme

• HMG-CoA substrate

• NADPH

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4, 1 mM DTT)

• Test compounds (Cetaben, Clofibrate, and a known statin as a positive control) dissolved in a suitable solvent (e.g., DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the assay buffer, NADPH, and the test compound or vehicle control.

• Initiate the reaction by adding HMG-CoA reductase to each well.

• Immediately start monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for 10-20 minutes at 37°C.

• Calculate the rate of NADPH consumption (the slope of the linear portion of the absorbance vs. time curve).

• Determine the percent inhibition for each compound concentration relative to the vehicle control.

• Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to calculate the IC50 value.

Cellular Cholesterol Synthesis Assay

This assay measures the de novo synthesis of cholesterol in a cellular context.

Objective: To quantify the effect of test compounds on cholesterol biosynthesis in a relevant cell line (e.g., HepG2 human hepatoma cells).

Principle: Cells are incubated with a radiolabeled precursor, such as [14C]-acetate, which is incorporated into newly synthesized cholesterol. The amount of radiolabeled cholesterol is then quantified to determine the rate of synthesis.

Materials:

• HepG2 cells

• Cell culture medium and supplements

• [14C]-acetate

• Test compounds (Cetaben, Clofibrate)

• Lipid extraction solvents (e.g., hexane:isopropanol)

• Thin-layer chromatography (TLC) plates and developing solvents

• Scintillation counter and scintillation fluid

Procedure:

• Plate HepG2 cells and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of the test compounds for a specified period (e.g., 2-4 hours).

• Add [14C]-acetate to the medium and incubate for a further period (e.g., 2-4 hours).

• Wash the cells with PBS and lyse them.

• Extract the total lipids from the cell lysates.

• Separate the cholesterol from other lipids using TLC.

• Scrape the cholesterol spots from the TLC plate and quantify the radioactivity using a scintillation counter.

• Normalize the radioactivity to the total protein content of the cell lysate.

• Calculate the percent inhibition of cholesterol synthesis for each compound concentration.

Caption: Workflow for the cellular cholesterol synthesis assay.

Conclusion

Cetaben and Clofibrate represent two distinct approaches to lipid lowering. While Clofibrate's actions are primarily mediated through the activation of the nuclear receptor PPARα, Cetaben appears to act via direct inhibition of cholesterol biosynthesis, independent of PPARα. The comparative data, although limited, suggests that both compounds can induce hepatomegaly and peroxisome proliferation in rats. For a thorough cross-validation, further studies are required to directly compare their potency in inhibiting cholesterol synthesis and their overall impact on the lipid profile in relevant preclinical models. The experimental protocols outlined in this guide provide a robust framework for conducting such validation studies, which are crucial for elucidating the therapeutic potential of novel hypolipidemic agents.

References

• 1. Effects of clofibrate on the main regulatory enzymes of cholesterogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What is Clofibrate used for? [synapse.patsnap.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Peroxisome Proliferator–Activated Receptor-α: A Pivotal Regulator of the Gastrointestinal Tract - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clofibrate - Wikipedia [en.wikipedia.org]
• 7. Mechanisms of action of clofibrate on cholesterol metabolism in patients with hyperlipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clofibrate, inhibitor of intestinal cholesterogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cetaben versus clofibrate: comparison of toxicity and peroxisome proliferation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of the lipid-lowering effect of clofibrate, and of clofibrate plus beta-pyridylcarbinol - PubMed [pubmed.ncbi.nlm.nih.gov]

Head-to-Head Comparison: Cetaben vs. Clofibrate in Preclinical Models

A detailed guide for researchers and drug development professionals on the comparative analysis of two distinct hypolipidemic agents.

This guide provides a comprehensive head-to-head comparison of Cetaben and Clofibrate, two lipid-lowering agents with distinct mechanisms of action. The information presented is collated from preclinical studies to offer insights into their differential effects on toxicity, peroxisome proliferation, and enzymatic activity. All quantitative data is summarized in structured tables, and detailed experimental methodologies are provided for key cited experiments. Visual diagrams generated using Graphviz are included to illustrate signaling pathways and experimental workflows.

Chemical and Physical Properties

A fundamental understanding of the physicochemical properties of Cetaben and Clofibrate is crucial for interpreting their biological activities. The following table summarizes their key chemical identifiers and properties.

Property	Cetaben	Clofibrate
IUPAC Name	4-(hexadecylamino)benzoic acid	ethyl 2-(4-chlorophenoxy)-2-methylpropanoate
Molecular Formula	C23H39NO2	C12H15ClO3
Molecular Weight	361.6 g/mol	242.7 g/mol
CAS Number	55986-43-1	637-07-0
Chemical Structure

Mechanism of Action

Cetaben and Clofibrate exert their lipid-lowering effects through fundamentally different molecular pathways.

Clofibrate: A PPARα Agonist

Clofibrate is a well-characterized fibric acid derivative that functions as an agonist for the peroxisome proliferator-activated receptor alpha (PPARα). PPARα is a nuclear receptor that plays a critical role in the regulation of lipid metabolism. Upon activation by a ligand such as clofibrate, PPARα forms a heterodimer with the retinoid X receptor (RXR). This complex then binds to specific DNA sequences known as peroxisome proliferator response elements (PPREs) in the promoter region of target genes. This binding event modulates the transcription of genes involved in fatty acid uptake, beta-oxidation, and lipoprotein metabolism, ultimately leading to a reduction in triglyceride levels and a modest increase in high-density lipoprotein (HDL) cholesterol.

Figure 1: Clofibrate's PPARα signaling pathway.

Cetaben: A PPARα-Independent Peroxisome Proliferator and Cholesterol Synthesis Inhibitor

In contrast to Clofibrate, Cetaben is a unique hypolipidemic agent that induces peroxisome proliferation through a mechanism independent of PPARα. Its primary mechanism for lowering cholesterol is the inhibition of cholesterol biosynthesis. While the precise enzymatic target within the cholesterol synthesis pathway has not been definitively identified in the available literature, its action precedes the formation of mature cholesterol.

Figure 2: Cetaben's inhibitory action on the cholesterol biosynthesis pathway.

Comparative Preclinical Data: A Head-to-Head Study in Rats

A direct comparative study was conducted to evaluate the toxicity and peroxisome proliferation effects of Cetaben and Clofibrate in rats. The following table summarizes the key findings from this study.

Parameter	Treatment Group	Dose (mg/kg/day)	Result
Body Weight Gain	Cetaben	50	Decreased
200	Decreased
Clofibrate	50	No effect
200	No effect
Food Consumption	Cetaben	50	Decreased
200	Decreased
Clofibrate	50	No effect
200	No effect
Mortality	Cetaben	200	1 death
Clofibrate	200	No deaths
Liver Weight	Cetaben	200	Comparable increase to Clofibrate
Clofibrate	200	Comparable increase to Cetaben
Liver Peroxisomes	Cetaben	200	Comparable increase in number to Clofibrate
Clofibrate	200	Comparable increase in number to Cetaben
Liver Catalase Activity	Cetaben	200	Increased
Clofibrate	200	Not reported to have a significant increase

Experimental Protocols

While the full detailed protocol for the direct comparative study was not available in the public domain, this section provides generalized methodologies for the key experiments based on standard practices in pharmacology and toxicology.

In-Vivo Comparative Study in Rats

This protocol outlines a general procedure for a two-week oral toxicity and efficacy study in rats.

Figure 3: Generalized experimental workflow for the comparative rat study.

Animals: Male and female Sprague-Dawley or Wistar rats, typically 6-8 weeks old, are used. Animals are housed in a controlled environment with a 12-hour light/dark cycle and ad libitum access to standard chow and water.

Drug Administration: Cetaben and Clofibrate are suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose) and administered daily via oral gavage for 14 consecutive days. A vehicle control group receives the vehicle alone.

Endpoint Measurements:

• Body Weight and Food Consumption: Recorded daily.

• Clinical Observations: Animals are observed daily for any signs of toxicity.

• Terminal Procedures: At the end of the treatment period, animals are euthanized. Blood is collected for serum lipid analysis. The liver is excised, weighed, and portions are processed for histology and biochemical assays.

Assessment of Peroxisome Proliferation

Methodology: Transmission Electron Microscopy (TEM)

• Tissue Preparation: Small pieces of liver tissue (approx. 1 mm³) are fixed in a solution of glutaraldehyde (B144438) and paraformaldehyde in a suitable buffer (e.g., cacodylate or phosphate (B84403) buffer).

• Post-fixation: The tissue is post-fixed in osmium tetroxide.

• Dehydration and Embedding: The fixed tissue is dehydrated through a graded series of ethanol (B145695) and embedded in an epoxy resin.

• Sectioning: Ultrathin sections (60-90 nm) are cut using an ultramicrotome.

• Staining: Sections are stained with uranyl acetate (B1210297) and lead citrate (B86180) to enhance contrast.

• Imaging: The sections are examined using a transmission electron microscope.

• Quantification: The number of peroxisomes per unit area of hepatocyte cytoplasm is determined by morphometric analysis of the electron micrographs.

Catalase Activity Assay

Methodology: Spectrophotometric Assay

• Homogenate Preparation: A portion of the liver is homogenized in a cold buffer (e.g., phosphate buffer) and centrifuged to obtain the post-nuclear supernatant.

• Assay Principle: The assay is based on the decomposition of hydrogen peroxide (H₂O₂) by catalase. The rate of H₂O₂ decomposition is measured by monitoring the decrease in absorbance at 240 nm.

• Procedure:

  • A known amount of the liver homogenate is added to a quartz cuvette containing a buffered solution of H₂O₂.

  • The change in absorbance at 240 nm is recorded over a specific time period using a spectrophotometer.

• Calculation: Catalase activity is calculated based on the rate of decrease in absorbance and is typically expressed as units per milligram of protein.

Comparative Efficacy

Direct comparative clinical trial data for the lipid-lowering efficacy of Cetaben versus Clofibrate is not available in the public domain.

Clofibrate: Clinical studies have demonstrated that Clofibrate is effective in lowering elevated serum triglycerides by reducing the very-low-density lipoprotein (VLDL) fraction.[1] Its effect on low-density lipoprotein (LDL) cholesterol is less pronounced, though it can be effective in patients with Type III hyperlipoproteinemia.[1]

Conclusion

Cetaben and Clofibrate represent two distinct approaches to lipid management. Clofibrate, a well-established fibrate, exerts its effects through the PPARα signaling pathway, a key regulator of lipid metabolism. In contrast, Cetaben operates via a PPARα-independent mechanism, inducing peroxisome proliferation and inhibiting cholesterol biosynthesis.

Preclinical comparative data in rats suggests that at equimolar doses that induce comparable peroxisome proliferation, Cetaben may be associated with greater toxicity, as evidenced by decreased body weight gain, reduced food consumption, and mortality at higher doses.[1] Both agents effectively increase liver weight and the number of peroxisomes.[1] A notable difference is the reported increase in liver catalase activity with Cetaben treatment.[1]

A significant gap in the current understanding of Cetaben is the lack of publicly available clinical trial data to establish its efficacy and safety profile in humans. Furthermore, the precise molecular target of Cetaben within the cholesterol biosynthesis pathway remains to be elucidated. This guide highlights the importance of further research to fully characterize the therapeutic potential and safety of Cetaben as a hypolipidemic agent.

References

• 1. Inhibition of lipid synthesis by clofibrate: comparative study of human skin, rat skin, and rat liver in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

A Prospective Comparative Guide for the Development of Novel Cetaben Analogs as Hypolipidemic Agents

For Researchers, Scientists, and Drug Development Professionals

Proposed Cetaben Analog Series for Investigation

To explore the chemical space around the Cetaben scaffold, we propose a focused library of analogs based on systematic modifications of two key structural features: the N-alkyl chain and the amino linker. The rationale is to probe the impact of lipophilicity and spatial orientation of the pharmacophoric elements on the compound's biological activity.

Analog Series 1: Variation of the N-Alkyl Chain Length

This series will investigate the effect of the length of the lipophilic alkyl chain on hypolipidemic activity.

Compound	Structure	Rationale for Inclusion
Cetaben	4-(hexadecylamino)benzoic acid	Parent compound
Analog 1a	4-(dodecylamino)benzoic acid	Shorter alkyl chain to assess the lower limit of lipophilicity required for activity.
Analog 1b	4-(tetradecylamino)benzoic acid	Intermediate chain length between dodecyl and hexadecyl.
Analog 1c	4-(octadecylamino)benzoic acid	Longer alkyl chain to determine if activity increases with lipophilicity.

Analog Series 2: Modification of the Linker Region

This series will explore the impact of modifying the linker between the hexadecyl group and the benzoic acid moiety.

Compound	Structure	Rationale for Inclusion
Cetaben	4-(hexadecylamino)benzoic acid	Parent compound
Analog 2a	4-[(hexadecylamino)methyl]benzoic acid	Introduction of a methylene (B1212753) spacer to alter the geometry and flexibility.
Analog 2b	4-(N-hexadecylacetamido)benzoic acid	Conversion of the secondary amine to an amide to probe the importance of the hydrogen bond donor.

Comparative Data Summary (Hypothetical Data Template)

The following table is a template for summarizing the quantitative data that would be generated from the experimental evaluation of the proposed analogs. This structured presentation will facilitate a clear comparison and aid in the elucidation of structure-activity relationships.

Compound	Molecular Formula	Molecular Weight ( g/mol )	In Vitro HMG-CoA Reductase Inhibition IC50 (µM)	In Vivo % Cholesterol Reduction (Rat Model)	In Vivo % Triglyceride Reduction (Rat Model)
Cetaben	C23H39NO2	361.56	Data to be determined	Data to be determined	Data to be determined
Analog 1a	C19H31NO2	305.45	Data to be determined	Data to be determined	Data to be determined
Analog 1b	C21H35NO2	333.51	Data to be determined	Data to be determined	Data to be determined
Analog 1c	C25H43NO2	389.61	Data to be determined	Data to be determined	Data to be determined
Analog 2a	C24H41NO2	375.59	Data to be determined	Data to be determined	Data to be determined
Analog 2b	C25H41NO3	403.60	Data to be determined	Data to be determined	Data to be determined

Experimental Protocols

To ensure the generation of reliable and comparable data, the following detailed experimental protocols are recommended for the key biological assays.

In Vivo Evaluation of Hypolipidemic Activity in a High-Fat Diet-Induced Hyperlipidemic Rat Model

Objective: To determine the efficacy of Cetaben analogs in reducing plasma total cholesterol and triglyceride levels in a diet-induced hyperlipidemic rat model.

Animals: Male Sprague-Dawley rats (200-250 g) will be used. Animals will be housed in a temperature-controlled environment with a 12-hour light/dark cycle and will have ad libitum access to food and water.

Induction of Hyperlipidemia:

• Rats will be fed a high-fat diet (HFD) containing 20% fat, 1.5% cholesterol, and 0.5% cholic acid for 4 weeks to induce hyperlipidemia.

• A control group will be maintained on a standard chow diet.

Drug Administration:

• After the 4-week induction period, a baseline blood sample will be collected from the tail vein.

• The HFD-fed rats will be randomly divided into treatment groups (n=8 per group), including a vehicle control group and groups for each Cetaben analog.

• The test compounds will be suspended in a 0.5% carboxymethylcellulose (CMC) solution and administered orally by gavage once daily for 14 consecutive days at a dose of 50 mg/kg body weight. The vehicle control group will receive the 0.5% CMC solution only.

Blood Sampling and Lipid Analysis:

• On day 15, after an overnight fast, blood samples will be collected via cardiac puncture under light anesthesia.

• The blood will be centrifuged at 3000 rpm for 15 minutes to separate the plasma.

• Plasma levels of total cholesterol (TC) and triglycerides (TG) will be determined using commercially available enzymatic kits following the manufacturer's instructions.

Data Analysis:

• The percentage reduction in TC and TG will be calculated for each treatment group relative to the vehicle-treated HFD control group.

• Statistical analysis will be performed using a one-way analysis of variance (ANOVA) followed by Dunnett's post-hoc test. A p-value of <0.05 will be considered statistically significant.

Visualizations

The following diagrams illustrate the proposed mechanism of action for Cetaben and a generalized workflow for its evaluation.

Caption: Proposed mechanism of action of Cetaben.

Caption: General workflow for the evaluation of Cetaben analogs.

References

• 1. Hypolipidemic analogues of ethyl 4-benzyloxybenzoate - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of Cetaben's Therapeutic Potential: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the therapeutic potential of Cetaben (sodium p-(hexadecylamino)benzoate) with established hypolipidemic agents. The information is intended to support independent verification and further research into novel anti-atherosclerotic therapies. Due to the limited availability of clinical data for Cetaben, this comparison primarily relies on its preclinical profile versus the established clinical performance of alternative treatments.

Mechanism of Action: A Novel Approach to Cholesterol Management

Cetaben distinguishes itself from mainstream lipid-lowering therapies through its unique mechanism of action. It functions as an inhibitor of Acyl-CoA: Cholesterol Acyltransferase (ACAT), an enzyme crucial for the esterification of cholesterol within cells.[1] By blocking this process, Cetaben is thought to reduce the accumulation of cholesterol esters in the arterial wall, a key event in the pathogenesis of atherosclerosis.[1]

In contrast, other major classes of hypolipidemic drugs target different pathways in cholesterol metabolism. Statins inhibit HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis. Fibrates activate PPARα, a transcription factor that modulates the expression of genes involved in lipid metabolism. Ezetimibe selectively inhibits the intestinal absorption of cholesterol. The newest class, PCSK9 inhibitors, are monoclonal antibodies that prevent the degradation of LDL receptors, thereby enhancing the clearance of LDL-cholesterol from the circulation.

Below is a diagram illustrating the proposed signaling pathway for Cetaben's mechanism of action.

Figure 1: Proposed Mechanism of Action of Cetaben.

Comparative Efficacy: Preclinical vs. Clinical Data

The therapeutic potential of Cetaben has been evaluated in preclinical models, primarily in hypercholesterolemic rabbits. These studies have demonstrated its ability to reduce plasma cholesterol and limit the development of atherosclerotic lesions.[1] However, to date, no clinical trial data for Cetaben in humans has been publicly reported. The following tables compare the available preclinical data for Cetaben with the established clinical efficacy of alternative therapies.

Table 1: Comparison of Lipid-Lowering Efficacy

Drug Class	Compound(s)	Primary Mechanism of Action	LDL-C Reduction	HDL-C Change	Triglyceride Reduction	Data Source
ACAT Inhibitor	Cetaben sodium	Inhibition of Acyl-CoA: Cholesterol Acyltransferase (ACAT)	Decrease	Not Reported	Not Reported	Preclinical (Rabbit)[1]
Statins	Atorvastatin, Rosuvastatin, etc.	HMG-CoA Reductase Inhibition	30-60%	Modest Increase	10-30%	Clinical Trials
Fibrates	Fenofibrate, Gemfibrozil	PPARα Activation	5-20%	Increase	20-50%	Clinical Trials
Cholesterol Absorption Inhibitor	Ezetimibe	NPC1L1 Inhibition	15-22%	Modest Increase	5-10%	Clinical Trials[2]
PCSK9 Inhibitors	Alirocumab, Evolocumab	PCSK9 Inhibition	45-60%	Modest Increase	15-30%	Clinical Trials[2]
ATP Citrate Lyase Inhibitor	Bempedoic Acid	ACL Inhibition	17-28%	No significant change	Modest Decrease	Clinical Trials[2]

Table 2: Anti-Atherosclerotic Effects

Compound	Effect on Aortic Sterol Deposition	In Vitro ACAT Inhibition (Ki)	Data Source
Cetaben sodium	Decreased at 27 mg/kg/day	7.4 x 10-5 M	Preclinical (Rabbit)[1]

Experimental Protocols

For the independent verification of Cetaben's therapeutic potential, standardized experimental protocols are essential. Below are outlines for both preclinical and clinical evaluation of hypolipidemic and anti-atherosclerotic agents.

Preclinical Evaluation of a Hypolipidemic Agent (In Vivo Rabbit Model)

This protocol is based on the methodologies used in the preclinical studies of Cetaben.

• Animal Model: Male New Zealand White rabbits are typically used. A state of hypercholesterolemia is induced by feeding them a high-cholesterol diet (e.g., chow supplemented with 0.5-2% cholesterol) for a specified period.[3]

• Drug Administration: The test compound (e.g., Cetaben sodium) is administered orally at various doses (e.g., 27 mg/kg/day and 113 mg/kg/day) for the duration of the study.[1] A control group receives a placebo.

• Blood Sampling and Lipid Analysis: Blood samples are collected at baseline and at regular intervals throughout the study. Plasma is analyzed for total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides using standard enzymatic assays.

• Atherosclerotic Lesion Assessment: At the end of the study, the animals are euthanized, and the aortas are excised. The extent of atherosclerotic lesions is quantified, for example, by staining with Sudan IV and measuring the percentage of the surface area covered by lesions.

• Aortic Cholesterol Content: Aortic tissue is homogenized, and the total and esterified cholesterol content is determined to assess the direct effect of the drug on arterial lipid accumulation.

• Statistical Analysis: Data are analyzed using appropriate statistical methods (e.g., ANOVA) to determine the significance of the observed effects compared to the control group.

Clinical Evaluation of a Hypolipidemic Agent (Phase III Clinical Trial)

This protocol outlines the key components of a typical Phase III clinical trial for a new lipid-lowering drug, based on established guidelines.[4]

• Study Design: A randomized, double-blind, placebo-controlled, multicenter study is the gold standard.

• Patient Population: A large cohort of patients with hypercholesterolemia, with or without a history of atherosclerotic cardiovascular disease, is recruited. Inclusion and exclusion criteria are strictly defined.

• Treatment: Patients are randomized to receive either the investigational drug at a specified dose or a matching placebo, in addition to standard-of-care therapy (e.g., a statin).

• Primary Efficacy Endpoint: The primary endpoint is typically the percent change in LDL-cholesterol from baseline to a specified time point (e.g., 12 or 24 weeks).[4]

• Secondary Efficacy Endpoints: These may include changes in other lipid parameters (total cholesterol, HDL-cholesterol, triglycerides, non-HDL-cholesterol, apolipoprotein B), as well as the incidence of major adverse cardiovascular events (MACE).

• Safety and Tolerability: Adverse events are monitored and recorded throughout the study. Laboratory parameters (e.g., liver enzymes, creatine (B1669601) kinase) are regularly assessed.

• Statistical Analysis: The study is powered to detect a statistically significant difference in the primary endpoint between the treatment and placebo groups.

The workflow for a typical clinical trial is depicted in the diagram below.

Figure 2: Typical Clinical Trial Workflow.

Conclusion

Cetaben presents a novel mechanism of action for the potential treatment of atherosclerosis. Preclinical data in rabbit models are promising, demonstrating both lipid-lowering and direct anti-atherosclerotic effects. However, the absence of human clinical trial data makes a direct comparison with established therapies challenging. Further investigation, including well-designed clinical trials, is necessary to independently verify its therapeutic potential and establish its safety and efficacy in humans. Researchers in drug development are encouraged to consider the ACAT inhibition pathway as a potentially valuable target for future anti-atherosclerotic therapies.

References

• 1. Antiatherogenic activity of cetaben sodium, sodium p-(hexadecylamino) benzoate, in the aortae of hypercholesteremic rabbits subjected to aortic endothelial cell desquamation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sodium benzoate treatment decreased amyloid beta peptides and improved cognitive function among patients with Alzheimer's disease: secondary analysis of a randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rabbit models for the study of human atherosclerosis: from pathophysiological mechanisms to translational medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Guidelines on the Clinical Evaluation of Medicinal Products for Treatment of Dyslipidemia - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Cetaben: A Guide for Laboratory Professionals

For researchers and scientists engaged in drug development, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides detailed procedures for the safe disposal of Cetaben, scientifically known as 4-(hexadecylamino)benzoic acid, a compound utilized for its hypolipidemic properties. Adherence to these protocols is essential for maintaining a safe research environment and complying with regulatory standards.

Understanding the Hazard Profile of Cetaben

Cetaben (4-(hexadecylamino)benzoic acid) is classified with several hazards that necessitate careful handling during disposal procedures. It is categorized as an acute oral toxicant (Category 4), a skin irritant (Category 2), a serious eye irritant (Category 2A), and may cause respiratory tract irritation.[1]

Table 1: Summary of Cetaben (4-(hexadecylamino)benzoic acid) Hazards

Hazard Classification	Category	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1]
Skin Corrosion/Irritation	Category 2	Causes skin irritation.[1]
Serious Eye Damage/Eye Irritation	Category 2A	Causes serious eye irritation.[1]
Specific target organ toxicity, single exposure	Category 3	May cause respiratory irritation.[1]

Given these properties, all handling and disposal steps must be conducted with appropriate personal protective equipment (PPE) and in designated areas to minimize exposure risk.

Experimental Protocol for the Disposal of Cetaben Waste

The following protocol outlines the step-by-step methodology for the collection and preparation of Cetaben waste for disposal. This procedure is designed to be conducted within a laboratory setting by trained personnel.

Materials:

• Dedicated, leak-proof, and clearly labeled hazardous waste container (compatible with organic solids)

• Personal Protective Equipment (PPE):

  • Safety goggles or face shield

  • Chemical-resistant gloves (e.g., nitrile)

  • Laboratory coat

• Chemical fume hood

• Waste labels

• Spill containment kit

Procedure:

• Preparation and PPE:

  • Before handling any Cetaben waste, ensure you are wearing the appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Conduct all waste handling procedures within a certified chemical fume hood to prevent inhalation of any dust or aerosols.

• Waste Segregation:

  • Do not mix Cetaben waste with other waste streams. It should be collected in a dedicated container.

  • Solid Cetaben waste (e.g., unused compound, contaminated consumables such as weigh boats or filter paper) should be placed directly into the designated solid waste container.

  • Solutions containing Cetaben should be collected in a designated liquid waste container, ensuring it is compatible with the solvent used.

• Container Management:

  • Use a waste container that is in good condition, with a secure, tight-fitting lid.

  • Label the waste container clearly with "Hazardous Waste," the full chemical name "Cetaben (4-(hexadecylamino)benzoic acid)," and the associated hazards (e.g., "Toxic," "Irritant").

  • Keep the waste container closed at all times, except when adding waste.

• Spill Management:

  • In the event of a spill, immediately alert others in the vicinity.

  • If safe to do so, contain the spill using a spill containment kit.

  • For solid spills, carefully sweep or scoop the material into the hazardous waste container. Avoid generating dust.

  • For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

  • Decontaminate the spill area according to your laboratory's standard operating procedures.

• Final Disposal:

  • Store the sealed and labeled hazardous waste container in a designated, secure waste accumulation area, away from incompatible materials.

  • Arrange for the collection of the hazardous waste by a licensed and approved waste disposal contractor.[2]

  • Do not attempt to dispose of Cetaben waste down the drain or in the regular trash.[2]

Logical Workflow for Cetaben Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Cetaben.

Caption: Workflow for the safe handling and disposal of Cetaben waste in a laboratory setting.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of Cetaben, thereby protecting personnel and the environment. It is imperative that all researchers and laboratory staff are trained on these protocols and have access to the necessary safety equipment.

References

• 1. angenechemical.com [angenechemical.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Handling Protocols for Cetaben in a Research Environment

For researchers, scientists, and drug development professionals, the proper handling of research chemicals is paramount to ensuring laboratory safety and data integrity. This document provides essential, immediate safety and logistical information for the handling of Cetaben, a non-fibrate hypolipidemic agent used for research purposes. It is critical to distinguish this research chemical from the commercially available emollient cream of the same name.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for all procedures involving Cetaben to determine the appropriate level of personal protective equipment. The following table summarizes the recommended PPE for handling Cetaben based on general laboratory safety principles for hazardous chemicals.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving with nitrile or other chemically resistant gloves.	To provide a robust barrier against skin contact.
Eye and Face Protection	Safety glasses with side shields or a face shield.	To protect the eyes and face from splashes and airborne particles.
Body Protection	A lab coat or disposable gown.	To prevent contamination of personal clothing.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood.	To minimize inhalation exposure.

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Cetaben and ensuring a safe laboratory environment.

Aspect	Procedure
Handling	- Avoid direct contact with skin, eyes, and clothing. - Do not ingest or inhale. - Wash hands thoroughly after handling.
Storage	- Store in a tightly sealed container. - Keep in a cool, dry, and well-ventilated area. - Store away from incompatible materials.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical. The following table outlines the initial steps to be taken.

Emergency Situation	Immediate Action
Skin Contact	- Immediately remove contaminated clothing. - Wash the affected area with soap and plenty of water. - Seek medical attention if irritation persists.
Eye Contact	- Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. - Seek immediate medical attention.
Inhalation	- Move the individual to fresh air. - If breathing is difficult, provide oxygen. - Seek medical attention.
Ingestion	- Do not induce vomiting. - Rinse mouth with water. - Seek immediate medical attention.
Spill	- Evacuate the area. - Wear appropriate PPE. - Absorb the spill with an inert material and place it in a sealed container for disposal. - Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

All waste materials containing Cetaben must be disposed of in accordance with local, state, and federal regulations for hazardous chemical waste.

Waste Type	Disposal Procedure
Unused Cetaben	- Dispose of as hazardous chemical waste. - Do not dispose of down the drain.
Contaminated Materials (e.g., gloves, lab coats, absorbent materials)	- Place in a sealed, labeled container for hazardous waste disposal.

Experimental Workflow for Handling Cetaben

The following diagram outlines a standard workflow for safely handling Cetaben in a laboratory setting.

Caption: A logical workflow for the safe handling of Cetaben in a research laboratory, from preparation to disposal.

References

• 1. images-eu.ssl-images-amazon.com [images-eu.ssl-images-amazon.com]
• 2. mhraproductsprod.blob.core.windows.net [mhraproductsprod.blob.core.windows.net]
• 3. 4-(Hexadecylamino)benzoic acid | C23H39NO2 | CID 47263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]